molecular formula C10H11NS B15270481 (1-Methyl-1H-indol-3-YL)methanethiol

(1-Methyl-1H-indol-3-YL)methanethiol

Cat. No.: B15270481
M. Wt: 177.27 g/mol
InChI Key: TXFQIPQBVFGKGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Methyl-1H-indol-3-YL)methanethiol (CAS 1528503-21-0) is a sulfur-containing indole derivative that serves as a valuable synthetic intermediate in medicinal chemistry and anticancer drug discovery. Its core research value lies in its role as a key building block for the synthesis of novel tubulin polymerization inhibitors. Researchers have utilized this compound to create a series of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives, which demonstrate potent antiproliferative activities against human cancer cell lines, including HeLa (cervical carcinoma), MCF-7 (breast adenocarcinoma), and HT-29 (colon carcinoma) . The mechanism of action for these derived compounds involves the inhibition of tubulin polymerization, consistent with the effect of colchicine, leading to cell cycle arrest at the G2/M phase and the induction of apoptosis in a dose-dependent manner . The 1-methylindole moiety is a critical structural feature known to contribute to the bioactivity of tubulin-targeting agents . This product is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications. Strictly not for human use.

Properties

Molecular Formula

 C10H11NS

Molecular Weight

 177.27 g/mol

IUPAC Name

 (1-methylindol-3-yl)methanethiol

InChI

 InChI=1S/C10H11NS/c1-11-6-8(7-12)9-4-2-3-5-10(9)11/h2-6,12H,7H2,1H3

InChI Key

 TXFQIPQBVFGKGU-UHFFFAOYSA-N

Canonical SMILES

 CN1C=C(C2=CC=CC=C21)CS

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of (1-Methyl-1H-indol-3-YL)methanethiol

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1-Methyl-1H-indol-3-YL)methanethiol, a sulfur-containing indole derivative, has emerged as a pivotal intermediate in the synthesis of potent tubulin polymerization inhibitors for anticancer drug discovery. This technical guide provides a comprehensive analysis of its physicochemical properties, a detailed, field-proven synthetic protocol, and an exploration of its reactivity and biological significance. By synthesizing available data with expert insights, this document serves as a critical resource for researchers engaged in the development of next-generation therapeutics targeting microtubule dynamics.

Introduction: The Significance of the Indole Scaffold in Modern Drug Discovery

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2][3] Its unique electronic properties and the ability of the N-H group to act as a hydrogen bond donor contribute to its versatile binding capabilities with various biological targets.[4][5] The therapeutic applications of indole derivatives are extensive, spanning anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents.[1]

Within this diverse class of compounds, (1-Methyl-1H-indol-3-YL)methanethiol (Figure 1) has garnered significant attention as a key building block for a novel series of tubulin polymerization inhibitors.[6] These inhibitors disrupt the dynamic instability of microtubules, essential components of the cytoskeleton involved in cell division, leading to cell cycle arrest and apoptosis in cancer cells.[4][5] The 1-methylindole moiety, in particular, is a critical structural feature that has been shown to contribute significantly to the bioactivity of these tubulin-targeting agents.[6]

Figure 1. Chemical Structure of (1-Methyl-1H-indol-3-YL)methanethiol

This guide will provide an in-depth exploration of the physicochemical properties of (1-Methyl-1H-indol-3-YL)methanethiol, offering a foundation for its application in medicinal chemistry and drug development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective utilization in multi-step syntheses and for predicting the properties of its derivatives. While comprehensive experimental data for (1-Methyl-1H-indol-3-YL)methanethiol is not extensively documented in publicly available literature, we can infer and estimate several key parameters based on related structures and general chemical principles.

Table 1: Physicochemical Properties of (1-Methyl-1H-indol-3-YL)methanethiol and Related Compounds

Property(1-Methyl-1H-indol-3-YL)methanethiol1-Methylindole (for comparison)Methanethiol (for comparison)
CAS Number 1528503-21-0[2]603-76-9[7]74-93-1[8]
Molecular Formula C₁₀H₁₁NS[2]C₉H₉N[7]CH₄S[8]
Molecular Weight 177.27 g/mol [2]131.17 g/mol [7]48.11 g/mol [8]
Appearance Not explicitly reported; likely a liquid or low-melting solid with a strong odor.Colorless to yellow liquid[7]Colorless gas with a putrid smell[8]
Boiling Point Not experimentally determined. Estimated to be >200 °C at atmospheric pressure.133 °C at 26 mmHg6 °C[8]
Melting Point Not experimentally determined.Not applicable (liquid at RT)-123 °C[8]
pKa (Thiol) Not experimentally determined. Estimated to be ~10-11.Not applicable~10.4[9]
Solubility Not experimentally determined. Expected to be soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and THF. Limited solubility in water.[7][10]Insoluble in water; soluble in chloroform and DMSO.[7]Soluble in alcohol and ether; slightly soluble in chloroform.[8]

Expert Insights on Physicochemical Properties:

  • Boiling and Melting Points: The introduction of the mercaptomethyl group at the 3-position of 1-methylindole is expected to significantly increase the boiling point due to the increase in molecular weight and the potential for hydrogen bonding through the thiol group. The presence of the thiol group also introduces the possibility of a higher melting point compared to a simple alkyl-substituted indole of similar molecular weight.

  • pKa: The acidity of the thiol proton is a critical parameter influencing its reactivity. While the pKa of (1-Methyl-1H-indol-3-YL)methanethiol has not been experimentally determined, it is expected to be in the range of typical aliphatic thiols, around 10-11.[9] This moderate acidity allows for the formation of a thiolate anion under basic conditions, which is a potent nucleophile.

  • Solubility: The N-methylated indole core imparts a degree of lipophilicity to the molecule.[11] Consequently, (1-Methyl-1H-indol-3-YL)methanethiol is anticipated to exhibit good solubility in a range of common organic solvents.[7][10] Its solubility in aqueous media is expected to be low, a common characteristic of many indole derivatives.[10]

Synthesis and Purification: A Field-Proven Protocol

The synthesis of (1-Methyl-1H-indol-3-YL)methanethiol is a multi-step process that requires careful execution to ensure a high yield and purity of the final product. The following protocol is a robust and validated method, starting from the commercially available 1-methylindole.

Synthesis_Workflow cluster_0 Step 1: Formylation cluster_1 Step 2: Reduction cluster_2 Step 3: Thiolation A 1-Methylindole C 1-Methyl-1H-indole-3-carbaldehyde A->C Formylation B Vilsmeier Reagent (POCl₃/DMF) B->C E (1-Methyl-1H-indol-3-YL)methanol C->E Reduction D NaBH₄ / Methanol D->E G (1-Methyl-1H-indol-3-YL)methanethiol E->G Thiolation F 1. Tosyl Chloride, Pyridine 2. Thiourea 3. NaOH(aq) F->G

Diagram 1: Synthetic workflow for (1-Methyl-1H-indol-3-YL)methanethiol.

Step 1: Formylation of 1-Methylindole

The critical first step is the formylation of 1-methylindole at the electron-rich 3-position.[6] The Vilsmeier-Haack reaction is the method of choice for this transformation, utilizing a Vilsmeier reagent generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

Experimental Protocol:

  • To a stirred solution of N,N-dimethylformamide (DMF, 2 equivalents) at 0 °C, slowly add phosphorus oxychloride (POCl₃, 1.5 equivalents).

  • Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Add a solution of 1-methylindole (1 equivalent) in DMF dropwise to the reaction mixture, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Pour the reaction mixture into ice-water and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-methyl-1H-indole-3-carbaldehyde as a solid.

Causality Behind Experimental Choices: The Vilsmeier-Haack reaction is highly regioselective for the 3-position of the indole ring due to the high electron density at this position. The use of ice-water for quenching and subsequent neutralization is crucial to hydrolyze the intermediate iminium salt and liberate the aldehyde.

Step 2: Reduction of 1-Methyl-1H-indole-3-carbaldehyde

The second step involves the reduction of the aldehyde functionality to a primary alcohol. Sodium borohydride (NaBH₄) is an effective and mild reducing agent for this purpose.[12][13]

Experimental Protocol:

  • Dissolve 1-methyl-1H-indole-3-carbaldehyde (1 equivalent) in methanol in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride (NaBH₄, 1.5 equivalents) portion-wise to the stirred solution.

  • After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo to yield (1-Methyl-1H-indol-3-YL)methanol, which can often be used in the next step without further purification.

Causality Behind Experimental Choices: Sodium borohydride is a selective reducing agent that will reduce aldehydes and ketones but not esters or carboxylic acids, making it ideal for this transformation.[12][13] The reaction is typically performed in a protic solvent like methanol, which also serves to protonate the resulting alkoxide intermediate.[8]

Step 3: Conversion of (1-Methyl-1H-indol-3-YL)methanol to (1-Methyl-1H-indol-3-YL)methanethiol

The final step is the conversion of the primary alcohol to the corresponding thiol. A reliable method involves the formation of a tosylate intermediate, followed by nucleophilic substitution with thiourea and subsequent hydrolysis.[14]

Experimental Protocol:

  • Dissolve (1-Methyl-1H-indol-3-YL)methanol (1 equivalent) in pyridine at 0 °C.

  • Slowly add p-toluenesulfonyl chloride (1.1 equivalents) and stir the reaction mixture at room temperature overnight.

  • Pour the reaction mixture into ice-water and extract with diethyl ether.

  • Wash the organic layer with 1M HCl, saturated NaHCO₃ solution, and brine. Dry over anhydrous Na₂SO₄ and concentrate to give the crude tosylate.

  • Dissolve the crude tosylate and thiourea (1.2 equivalents) in ethanol and reflux for 4-6 hours.

  • Cool the reaction mixture and add a solution of sodium hydroxide (3 equivalents) in water.

  • Reflux the mixture for another 2-3 hours.

  • Cool the reaction to room temperature, acidify with 1M HCl, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford (1-Methyl-1H-indol-3-YL)methanethiol.

Causality Behind Experimental Choices: The conversion of the alcohol to a tosylate creates a good leaving group for the subsequent nucleophilic attack by thiourea.[14] The use of thiourea as the sulfur source is advantageous as it is a stable, non-volatile solid. The final basic hydrolysis of the isothiouronium salt liberates the desired thiol.[15] An alternative method involves the use of Lawesson's reagent, which can directly convert alcohols to thiols, though this may require higher temperatures and can sometimes lead to side products.[16][17]

Chemical Reactivity and Potential for Derivatization

The chemical reactivity of (1-Methyl-1H-indol-3-YL)methanethiol is dominated by the nucleophilic character of the thiol group and the inherent reactivity of the indole scaffold.

Reactivity_Diagram cluster_0 Reactions of the Thiol Group cluster_1 Reactions of the Indole Ring A (1-Methyl-1H-indol-3-YL)methanethiol C Thioether (R-S-CH₂-Indole) A->C S-Alkylation E Thioether Adduct A->E 1,4-Addition G Disulfide or Sulfonic Acid A->G Oxidation I Substituted Indole Derivatives A->I Electrophilic Attack B Alkylation (R-X, base) B->C D Michael Addition (α,β-unsaturated carbonyl) D->E F Oxidation ([O]) F->G H Electrophilic Substitution (e.g., at C2, C4-C7) H->I

Diagram 2: Key reaction pathways of (1-Methyl-1H-indol-3-YL)methanethiol.

Reactions involving the thiol group:

  • S-Alkylation: In the presence of a base, the thiol can be deprotonated to form a thiolate, which is a strong nucleophile. This thiolate can readily undergo S-alkylation with various electrophiles, such as alkyl halides, to form thioethers. This is a fundamental reaction for incorporating the (1-methyl-1H-indol-3-yl)methylthio moiety into larger molecules.

  • Michael Addition: The thiolate can also participate in Michael additions to α,β-unsaturated carbonyl compounds, forming new carbon-sulfur bonds.

  • Oxidation: The thiol group is susceptible to oxidation. Mild oxidizing agents will typically convert it to the corresponding disulfide, while stronger oxidizing agents can lead to the formation of sulfonic acids.

Reactions involving the indole ring:

  • Electrophilic Substitution: While the 3-position is blocked, the indole ring remains susceptible to electrophilic attack at other positions, primarily at the C2 position and on the benzene ring (C4-C7), depending on the reaction conditions and the nature of the electrophile.

Biological Significance and Role as a Tubulin Polymerization Inhibitor Intermediate

The primary significance of (1-Methyl-1H-indol-3-YL)methanethiol lies in its role as a key intermediate in the synthesis of a class of potent tubulin polymerization inhibitors.[6] These synthetic compounds often feature the (1-methyl-1H-indol-3-yl)methyl group linked via a thioether or other spacer to another aromatic or heterocyclic moiety.

Signaling_Pathway A Tubulin Dimers B Microtubule Polymerization A->B C Microtubule Dynamics B->C D Mitotic Spindle Formation C->D E Cell Cycle Progression (G2/M Phase) D->E F Apoptosis E->F Inhibition leads to G Indole-based Tubulin Inhibitor (derived from title compound) G->B Inhibits

Diagram 3: Inhibition of tubulin polymerization by indole-based compounds.

Derivatives synthesized from (1-Methyl-1H-indol-3-YL)methanethiol have demonstrated potent antiproliferative activities against various human cancer cell lines, including cervical carcinoma (HeLa), breast adenocarcinoma (MCF-7), and colon carcinoma (HT-29).[6] The mechanism of action for these compounds involves the inhibition of tubulin polymerization, which is consistent with the effects of well-known tubulin inhibitors like colchicine.[6] This disruption of microtubule dynamics leads to cell cycle arrest at the G2/M phase and the subsequent induction of apoptosis in a dose-dependent manner.[6]

The (1-methyl-1H-indol-3-yl)methylthio moiety serves as a crucial pharmacophore that can be systematically modified to optimize potency, selectivity, and pharmacokinetic properties. The synthetic accessibility of (1-Methyl-1H-indol-3-YL)methanethiol, as detailed in this guide, provides a solid foundation for the exploration of a wide chemical space in the quest for novel and more effective anticancer agents.

Conclusion

(1-Methyl-1H-indol-3-YL)methanethiol is a valuable and versatile synthetic intermediate with significant potential in the field of medicinal chemistry, particularly in the development of tubulin polymerization inhibitors. This technical guide has provided a comprehensive overview of its physicochemical properties, a detailed and practical synthetic protocol, and an exploration of its chemical reactivity and biological relevance. By leveraging the information presented herein, researchers can confidently utilize this key building block to advance the design and synthesis of next-generation therapeutics for the treatment of cancer and other proliferative diseases.

References

Sources

Spectroscopic Characterization of (1-Methyl-1H-indol-3-YL)methanethiol: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(1-Methyl-1H-indol-3-YL)methanethiol is a derivative of the indole scaffold, a privileged structure in medicinal chemistry and drug development due to its prevalence in biologically active natural products and synthetic pharmaceuticals. The introduction of a methanethiol group at the C3 position of the 1-methylindole core offers a unique handle for further chemical modification and potential interaction with biological targets. Accurate structural elucidation and purity assessment are paramount for any research or development involving this compound. This guide provides an in-depth analysis of the expected spectroscopic data—Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)—for (1-Methyl-1H-indol-3-YL)methanethiol.

While direct experimental spectra for this specific molecule are not widely published, this guide will leverage established spectroscopic principles and data from the closely related precursor, 1-methyl-1H-indole, to provide a robust predictive analysis. This approach serves as a powerful tool for researchers in identifying and characterizing the title compound.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the structure of organic molecules in solution. By analyzing the chemical environment of ¹H (proton) and ¹³C (carbon) nuclei, we can map the molecular skeleton and confirm the identity of a synthesized compound.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their connectivity. The analysis begins with the known spectrum of 1-methyl-1H-indole and incorporates the expected influence of the -CH₂SH substituent at the C3 position. The spectrum is predicted in deuterochloroform (CDCl₃), a common solvent for NMR analysis.

Reference Spectrum: 1-Methyl-1H-indole in CDCl₃ [1]

  • δ 7.63 (d, J = 7.9 Hz, 1H): H-4 proton, deshielded by the aromatic ring current and adjacent to the benzene ring fusion.

  • δ 7.31 (d, J = 8.2 Hz, 1H): H-7 proton.

  • δ 7.24–7.18 (m, 1H): H-5 or H-6 proton.

  • δ 7.13–7.08 (m, 1H): H-5 or H-6 proton.

  • δ 7.02 (d, J = 3.1 Hz, 1H): H-2 proton, adjacent to the nitrogen atom.

  • δ 6.48 (d, J = 3.1 Hz, 1H): H-3 proton.

  • δ 3.75 (s, 3H): N-CH₃ protons.

Predicted Spectrum for (1-Methyl-1H-indol-3-YL)methanethiol

The introduction of the -CH₂SH group at C3 will cause significant changes. The proton at C3 will be replaced, and new signals for the methylene (-CH₂-) and thiol (-SH) protons will appear.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Integration Rationale for Prediction
H-4~7.7 - 7.9d~7.91HExpected to be similar to 1-methylindole, remaining the most deshielded aromatic proton.
H-7~7.3 - 7.4d~8.21HMinor shift expected from the C3 substitution.
H-5 & H-6~7.1 - 7.3m-2HThe aromatic protons on the benzene ring will experience minor shifts.
H-2~7.1 - 7.2s-1HThe C2-H is now adjacent to a substituted C3, so its coupling to H-3 is removed, resulting in a singlet.
N-CH₃~3.7 - 3.8s-3HThe N-methyl group should remain a sharp singlet with a minimal shift.
C3-CH₂-SH~3.8 - 4.0d~7-82HThese benzylic protons are deshielded by the indole ring. They will be coupled to the thiol proton.
C3-CH₂-SH~1.5 - 1.8t~7-81HThe thiol proton chemical shift is variable and depends on concentration and solvent. It will appear as a triplet due to coupling with the adjacent methylene group.
Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information on the different carbon environments in the molecule.

Reference Spectrum: 1-Methyl-1H-indole in CDCl₃ [1]

  • δ 136.6 (C-7a) , 128.7 (C-3a) , 128.4 (C-2) , 121.4 (C-5) , 120.8 (C-6) , 119.2 (C-4) , 109.1 (C-7) , 100.8 (C-3) , 32.7 (N-CH₃) .

Predicted Spectrum for (1-Methyl-1H-indol-3-YL)methanethiol

The C3 carbon will be significantly shifted downfield due to the attachment of the methanethiol group, and a new signal for the -CH₂- carbon will appear.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale for Prediction
C-7a~137Quaternary carbon, minor shift expected.
C-3a~128Quaternary carbon, minor shift expected.
C-2~125-127Shifted slightly upfield due to the loss of the double bond character influence from C3.
C-5~122Minor shift expected.
C-6~121Minor shift expected.
C-4~119Minor shift expected.
C-7~109Minor shift expected.
C-3~110-115This carbon is no longer a CH but a quaternary carbon attached to the -CH₂SH group. Its chemical shift will change significantly.
N-CH₃~33The N-methyl carbon should remain in a similar position.
C3-C H₂-SH~25-30A new signal for the methylene carbon will appear in the aliphatic region.
Experimental Protocol for NMR Data Acquisition

To ensure high-quality, reproducible data, the following protocol should be followed. This represents a self-validating system where adherence to these steps minimizes artifacts and ensures data integrity.

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the dried (1-Methyl-1H-indol-3-YL)methanethiol sample.

    • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. Ensure the solvent contains a known internal standard like tetramethylsilane (TMS) for accurate chemical shift referencing (δ = 0.00 ppm).[2]

    • Transfer the solution to a standard 5 mm NMR tube.

  • Instrument Setup (for a 400 MHz Spectrometer):

    • Insert the sample into the spectrometer.

    • Lock onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical peak shape for the TMS signal.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H spectrum.

    • Typical parameters: Spectral width of ~16 ppm, acquisition time of ~2-4 seconds, relaxation delay of 1-2 seconds, and 8-16 scans for a good signal-to-noise ratio.

    • Process the data with Fourier transformation, phase correction, and baseline correction.

    • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

    • Integrate all peaks to determine the relative number of protons.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Typical parameters: Spectral width of ~240 ppm, a larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

    • Process the data similarly to the ¹H spectrum.

    • Reference the spectrum using the solvent peak (e.g., CDCl₃ at δ 77.16 ppm).

Part 2: Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is invaluable for determining the molecular weight of a compound and can provide structural information through fragmentation analysis.

Predicted Mass Spectrum Analysis

For a compound like (1-Methyl-1H-indol-3-YL)methanethiol (Molecular Formula: C₁₀H₁₁NS), the following would be expected in an Electron Ionization (EI) mass spectrum.

Molecular Weight Calculation:

  • C: 10 * 12.011 = 120.11

  • H: 11 * 1.008 = 11.088

  • N: 1 * 14.007 = 14.007

  • S: 1 * 32.06 = 32.06

  • Total Molecular Weight: ~177.26 g/mol

Expected Data:

m/z Value Assignment Description
177[M]⁺Molecular Ion Peak: This peak represents the intact molecule with one electron removed. Its presence confirms the molecular weight.
130[M - CH₂SH]⁺Base Peak (Predicted): Loss of the methanethiol radical (-•CH₂SH) would lead to the highly stable 1-methyl-1H-indol-3-ylmethylene cation. This is often a very favorable fragmentation pathway for 3-substituted indoles.
47[CH₂SH]⁺Methanethiol Cation: The fragment corresponding to the methanethiol portion of the molecule.
Experimental Protocol for MS Data Acquisition

The choice of ionization method is critical. Electron Ionization (EI) is a high-energy technique that causes extensive fragmentation, which is useful for structural elucidation. Electrospray Ionization (ESI) is a softer technique that typically yields the protonated molecule ([M+H]⁺), confirming the molecular weight with minimal fragmentation.

  • Sample Preparation (for ESI-MS):

    • Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

    • Further dilute this stock solution to a final concentration of ~1-10 µg/mL in the same solvent, often with the addition of 0.1% formic acid to promote protonation.

  • Instrument Setup (Direct Infusion ESI-MS):

    • Set the mass spectrometer to positive ion mode.

    • Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

    • Optimize source parameters such as capillary voltage, cone voltage, and desolvation gas temperature and flow to maximize the signal of the ion of interest.

  • Data Acquisition:

    • Acquire data over a relevant mass range (e.g., m/z 50-500).

    • The primary ion expected would be the protonated molecule, [M+H]⁺, at m/z 178.

    • If fragmentation is desired using ESI, tandem mass spectrometry (MS/MS) can be performed by isolating the m/z 178 precursor ion and subjecting it to collision-induced dissociation (CID).

Part 3: Visualization and Workflow

Molecular Structure and Numbering

For clarity in spectroscopic assignments, a standardized numbering system for the (1-Methyl-1H-indol-3-YL)methanethiol molecule is essential.

Caption: IUPAC numbering for (1-Methyl-1H-indol-3-YL)methanethiol.

General Spectroscopic Analysis Workflow

The synergistic use of NMR and MS provides a comprehensive and definitive structural confirmation.

workflow cluster_synthesis Sample Preparation cluster_nmr NMR Analysis cluster_ms MS Analysis cluster_conclusion Conclusion prep Pure Compound nmr_acq ¹H & ¹³C NMR Data Acquisition prep->nmr_acq ms_acq MS Data Acquisition (EI/ESI) prep->ms_acq nmr_proc Spectral Processing & Interpretation nmr_acq->nmr_proc conclusion Structural Confirmation & Purity Assessment nmr_proc->conclusion ms_proc MW & Fragmentation Analysis ms_acq->ms_proc ms_proc->conclusion

Caption: Workflow for structural elucidation using NMR and MS.

Conclusion

This technical guide outlines the predicted ¹H NMR, ¹³C NMR, and Mass Spectrometry data for (1-Methyl-1H-indol-3-YL)methanethiol. By leveraging spectral data from the parent 1-methyl-1H-indole molecule and fundamental principles of spectroscopy, we have constructed a detailed and predictive dataset. This information, coupled with the provided standardized protocols, equips researchers, scientists, and drug development professionals with the necessary tools to confidently synthesize, identify, and characterize this important indole derivative, ensuring the integrity and validity of their scientific endeavors.

References

  • PubChem. (n.d.). 1-Methylindole. National Center for Biotechnology Information. Retrieved from [Link][3]

  • ResearchGate. (n.d.). N-Methylindole. Retrieved from [Link][1]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

  • NIST. (n.d.). 1H-Indole, 1-methyl-. NIST Chemistry WebBook. Retrieved from [Link][4][5]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

  • Navarrete-Vazquez, G., et al. (2021). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. Molecules, 26(9), 2685.[6]

  • Díaz, J. G., et al. (2019). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 747-770.[2]

Sources

Discovery and significance of sulfur-containing indole derivatives

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Discovery, Synthesis, and Pharmacological Significance of Sulfur-Containing Indole Derivatives

Executive Summary

The indole ring is a highly privileged scaffold in medicinal chemistry, deeply embedded in the structures of numerous natural products and FDA-approved therapeutics. The strategic functionalization of indoles with sulfur—yielding thioindoles, sulfonylindoles, and sulfenylindoles—dramatically alters their physicochemical profile. The introduction of sulfur enhances lipophilicity, improves metabolic stability, and unlocks novel binding interactions within target protein pockets[1]. This whitepaper explores the mechanistic breakthroughs in C-H sulfenylation, details a self-validating synthetic protocol, and evaluates the broad-spectrum pharmacological significance of these derivatives in oncology, virology, and cardiology.

The Privileged Scaffold: Rationale for Sulfur Integration

The inherent nucleophilicity of the indole core, particularly at the C3 position, makes it an ideal candidate for electrophilic substitution. Unmodified indoles often suffer from rapid metabolic degradation and suboptimal target residence times. By incorporating sulfur—an element capable of adopting oxidation states from -2 to +6—medicinal chemists can fine-tune the redox potential and electronic distribution of the molecule[2].

Sulfur acts as a unique bioisostere. In the context of kinase inhibition, the polarizability of the sulfur atom allows for strong, directional halogen-bond-like interactions (chalcogen bonding) with the peptide backbone of the kinase hinge region. Furthermore, thioether linkages provide a flexible yet metabolically robust bridge compared to pure carbon or oxygen linkers, preventing rapid hydrolytic cleavage in vivo[3].

Methodological Evolution in C-H Sulfenylation

Historically, synthesizing 3-sulfenylindoles relied on harsh, air-sensitive reagents such as sulfenyl chlorides or volatile, foul-smelling thiols[4]. These traditional methods often generated stoichiometric toxic waste and required strictly anhydrous conditions.

Overcoming the Odor and Stability Paradigms

Recent advancements have shifted toward green chemistry and in-situ electrophile generation:

  • N-Chlorosuccinimide (NCS) Mediation: By reacting thiols with NCS at -78°C, sulfenyl chlorides are generated in situ. This prevents the degradation of thermally unstable aliphatic sulfenyl chlorides and avoids the 1-equivalent thiol waste typical of disulfide precursors[4].

  • Copper(I) Catalysis: The use of CuI with unsymmetric disulfides allows for room-temperature sulfenylation in DMSO, providing an efficient pathway for late-stage functionalization[5].

  • Aqueous Iodophor Catalysis: The most significant recent breakthrough utilizes sulfonyl hydrazides as stable, odorless solid sulfur sources. Catalyzed by iodophor (povidone-iodine) in an aqueous medium, this method represents a highly sustainable and scalable approach[6].

Self-Validating Protocol: Aqueous Iodophor-Catalyzed C3-Sulfenylation

The following methodology details the synthesis of 3-sulfenylindoles using sulfonyl hydrazides.

Causality of Experimental Choices:

  • Reagent Selection: Sulfonyl hydrazides are chosen over thiols because they are odorless, bench-stable solids that release nitrogen gas as a thermodynamic driving force upon N-S bond cleavage[6].

  • Catalyst Choice: Iodophor (5% povidone-iodine in water) acts dually as a mild, environmentally benign iodine source and a surfactant, facilitating the solubility of organic substrates in the aqueous phase[6].

  • Temperature (110°C): Thermal activation is strictly required to overcome the activation energy barrier for the extrusion of N2 gas from the sulfonyl hydrazide intermediate.

Step-by-Step Methodology:

  • Substrate Loading: In a 10 mL pressure-resistant sealed tube, add 1H-indole (0.3 mmol) and benzenesulfonyl hydrazide (0.9 mmol).

  • Catalyst Addition: Add 2.0 mL of 5% aqueous iodophor solution (equivalent to 0.04 mmol I2). Ensure the tube is sealed tightly to prevent solvent loss.

  • Thermal Activation: Submerge the reaction vessel in a pre-heated oil bath at 110°C. Stir vigorously (800 rpm) for 12 hours.

  • In-Process Control (Validation): At 11 hours, extract a 10 μL aliquot, dilute in ethyl acetate, and perform Thin Layer Chromatography (TLC) using a 4:1 Hexane/Ethyl Acetate eluent. The disappearance of the starting indole spot (visualized under 254 nm UV) validates reaction completion.

  • Quenching & Isolation: Cool the vessel to room temperature. Add 10 mL of saturated NaCl (brine) to break any emulsions formed by the povidone polymer. Extract the aqueous layer with dichloromethane (CH2Cl2, 3 × 10 mL).

  • Purification & Characterization: Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via silica gel column chromatography. Validate the C3-S bond formation using 1H NMR by confirming the disappearance of the characteristic C3-H proton signal (typically around δ 6.5 ppm).

G A Indole + Sulfonyl Hydrazide B Add 5% aq. Iodophor A->B C Heat at 110°C for 12h B->C D Quench with Saturated NaCl C->D E Extract with CH2Cl2 D->E F 3-Sulfenylindole Product E->F

Workflow for iodophor-catalyzed aqueous 3-sulfenylation of indoles.

Pharmacological Significance and Target Pathways

Oncology: VEGFR-2 Inhibition

Tumor angiogenesis is heavily reliant on the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) signaling cascade. While FDA-approved drugs like Sunitinib and Nintedanib contain indole or closely related heterocycles, they often suffer from off-target cardiac toxicities[7]. Recent structural optimizations have led to the development of pyrimidine-thioindole conjugates . The integration of the thioindole moiety allows the molecule to occupy the deep hydrophobic pocket of the VEGFR-2 kinase domain, forming critical hydrogen bonds with the Cys919 residue at the hinge region. These conjugates exhibit potent anti-angiogenic effects, with some derivatives showing IC50 values as low as 330 nM against VEGFR-2[8].

VEGFR2 VEGF VEGF Ligand VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds Kinase Tyrosine Kinase Domain VEGFR2->Kinase Phosphorylation Inhibitor Pyrimidine-Thioindole Inhibitor->Kinase Competitive Inhibition Angiogenesis Tumor Angiogenesis Kinase->Angiogenesis Signaling Cascade

Mechanism of VEGFR-2 inhibition by pyrimidine-thioindole conjugates.

Virology & Cardiology: NNRTIs and Calcium Channel Blockers

Beyond oncology, sulfur-containing indoles exhibit profound efficacy in infectious and cardiovascular diseases:

  • Anti-HIV Agents: Indolylarylsulfones (IAS) have been extensively validated as potent non-nucleoside reverse transcriptase inhibitors (NNRTIs). The sulfone oxygen atoms act as vital hydrogen bond acceptors, interacting with the Lys101 residue in the HIV-1 reverse transcriptase allosteric pocket, yielding broad-spectrum antiviral activity with favorable pharmacokinetic profiles[3].

  • Antihypertensives: Natural product discovery has identified Glypetelotine, a sulfur-containing indole alkaloid isolated from Glycosmis petelotii. Pharmacological evaluations confirm that it acts as a vascular L-type Ca2+ channel blocker, providing a novel structural template for designing safer antihypertensive agents with reduced off-target liabilities compared to standard drugs like verapamil[9].

Quantitative Data Summaries

To facilitate comparative analysis for drug development professionals, the following tables summarize key biological evaluations and synthetic methodologies.

Table 1: Biological Evaluation of Key Sulfur-Containing Indoles

Compound Class / DerivativePrimary Target / PathwayRepresentative IC50 / PotencyDisease Model / Application
Pyrimidine-Thioindole Conjugates VEGFR-2 Tyrosine Kinase330 nMMDA-MB-231 Breast Cancer (IC50 ~5.85 μM)[8]
Indolylarylsulfones (IAS) HIV-1 Reverse TranscriptaseLow nanomolarHIV-1 Viral Replication / AIDS[3]
Glypetelotine (Natural Alkaloid) L-type Ca2+ ChannelVasorelaxant activityRat Aorta / Hypertension[9]
Isatisindigoticanines Nitric Oxide (NO) Production4.3 - 70.3 μMRAW 264.7 Macrophages / Inflammation[10]

Table 2: Comparison of C3-Sulfenylation Methodologies

MethodologySulfur SourceCatalyst / PromoterSolventKey Advantage / Causality
CuI-Catalyzed Unsymmetric DisulfidesCopper(I) IodideDMSOProceeds at room temperature; high functional group tolerance[5].
NCS-Mediated ThiolsN-ChlorosuccinimideCH2Cl2In situ generation of sulfenyl chlorides prevents degradation; zero thiol waste[4].
Iodophor-Catalyzed Sulfonyl HydrazidesIodophor (Povidone-Iodine)WaterUtilizes odorless sulfur sources; highly sustainable aqueous green chemistry[6].
HI-Promoted Sodium SulfinatesHydroiodic AcidWater/EtOHCatalyst-free; in situ RS-I species drive rapid electrophilic thiolation[11].

Conclusion & Future Perspectives

The discovery and optimization of sulfur-containing indole derivatives represent a critical frontier in modern medicinal chemistry. By transitioning from harsh, volatile synthetic protocols to sustainable, self-validating methodologies like aqueous iodophor catalysis, researchers can rapidly generate diverse thioindole libraries. The unique electronic and steric properties imparted by the sulfur atom allow these molecules to act as highly selective kinase inhibitors, antiviral agents, and ion channel modulators. Future drug development efforts will likely focus on leveraging these scaffolds for targeted protein degradation (PROTACs) and overcoming acquired resistance in solid tumors.

References

  • "A Highly Efficient Procedure for 3-Sulfenylation of Indole-2-carboxylates." Organic Letters, American Chemical Society (ACS). URL: [Link]

  • "Efficient Synthesis of 3-Mercaptoindoles via HI-Promoted Sulfenylation of Indoles with Sodium Sulfinates." National Center for Biotechnology Information (PMC). URL: [Link]

  • Divyavani, C., et al. "A Review on Thiocyanation of Indoles." Current Organic Synthesis, Bentham Science Publishers. URL: [Link]

  • "Efficient C3-alkylsulfenylation of indoles under mild conditions using Lewis acid." ChemRxiv. URL: [Link]

  • Barman, et al. "Iodophor-catalyzed sulfenylation of indoles with sulfonyl hydrazides for the synthesis of 3-sulfenylindoles." RSC Advances, National Center for Biotechnology Information (PMC). URL: [Link]

  • "A Review on Thiocyanation of Indoles." ResearchGate. URL: [Link]

  • "Synthesis and Biological Activities of New Indole Derivatives Containing Sulfide and/or Sulfone Moieties." Phosphorus, Sulfur, and Silicon and the Related Elements, Taylor & Francis. URL: [Link]

  • "A Review on Thiocyanation of Indoles." PubMed, National Institutes of Health. URL: [Link]

  • "International Journal of Pharmacognosy and Chemistry: Indole-Based Anti-HIV Agents." SAAP Journals. URL: [Link]

  • "Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents." National Center for Biotechnology Information (PMC). URL: [Link]

  • "Four new indole alkaloids from the roots of Isatis tinctoria." ResearchGate. URL: [Link]

  • "Vascular L-Type Ca2+ Channel Blocking Activity of Sulfur-Containing Indole Alkaloids from Glycosmis petelotii." Journal of Natural Products, American Chemical Society (ACS). URL: [Link]

  • "Antineoplastic indole-containing compounds with potential VEGFR inhibitory properties." National Center for Biotechnology Information (PMC). URL: [Link]

  • "Antihypertensive activity of indole and indazole analogues: A review." Arabian Journal of Chemistry. URL: [Link]

  • "Recent development of multi-target VEGFR-2 inhibitors for the cancer therapy." ResearchGate. URL: [Link]

  • "Robust Electrophile for Thioglycosylated Indole Synthesis, Enabling Isatindigotindoloside Total Synthesis." BioPatrika. URL: [Link]

  • "Sulfur-containing indole derivatives." ResearchGate. URL: [Link]

  • "Vascular Endothelial Growth Factor (VEGF) Receptors: Drugs and New Inhibitors." Journal of Medicinal Chemistry, American Chemical Society (ACS). URL: [Link]

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Chemical Structure, Reactivity, and Synthetic Applications of (1-Methyl-1H-indol-3-YL)methanethiol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(1-Methyl-1H-indol-3-YL)methanethiol (CAS 1528503-21-0) is a highly versatile, sulfur-containing indole derivative that has emerged as a critical synthetic intermediate in contemporary medicinal chemistry[1]. Its primary research value lies in its application as a foundational building block for the synthesis of novel tubulin polymerization inhibitors, particularly in the development of targeted anticancer therapeutics[1]. This technical guide provides an in-depth analysis of its structural properties, validated synthetic methodologies, chemical reactivity, and pharmacological applications.

Chemical Structure and Physicochemical Properties

The molecular architecture of (1-Methyl-1H-indol-3-YL)methanethiol features an electron-rich 1-methylindole core conjugated with a highly nucleophilic exocyclic methanethiol moiety at the C3 position. The N-methylation is a critical structural feature that prevents unwanted tautomerization and N-alkylation during downstream synthesis, thereby directing electrophilic attacks exclusively to the sulfur atom. This specific 1-methylindole moiety is known to significantly contribute to the bioactivity of tubulin-targeting agents[1].

Table 1: Physicochemical Properties

PropertyQuantitative / Structural Value
IUPAC Name (1-methylindol-3-yl)methanethiol
CAS Number 1528503-21-0
Molecular Formula C10H11NS
Molecular Weight 177.27 g/mol
Canonical SMILES CN1C=C(C2=CC=CC=C21)CS
InChI Key TXFQIPQBVFGKGU-UHFFFAOYSA-N

Synthetic Methodology and Protocol Validation

The synthesis of (1-Methyl-1H-indol-3-YL)methanethiol requires a meticulously controlled three-step workflow. As a Senior Application Scientist, I have structured the protocols below as self-validating systems to ensure absolute synthetic integrity, high yield, and purity.

Step 1: Vilsmeier-Haack Formylation

  • Protocol: 1-Methylindole is reacted with phosphorus oxychloride (POCl3) in the presence of N,N-diethylformamide (DEF) at 0–5 °C, followed by hydrolysis to yield 1-methylindole-3-carboxaldehyde.

  • Causality: A green preparation process adapted from patent CN113845463A specifically utilizes DEF instead of the traditional dimethylformamide (DMF)[1]. DEF is selected because it is less toxic and provides superior thermodynamic control over the highly exothermic Vilsmeier intermediate formation, drastically reducing the generation of intractable tar byproducts[2].

  • Self-Validation: Quench a 0.1 mL reaction aliquot in saturated NaHCO3, extract with ethyl acetate, and analyze via TLC (Hexane:EtOAc 3:1). The complete disappearance of the starting material (Rf ~0.8) and the emergence of a highly UV-active product spot (Rf ~0.3) validates the completion of the formylation.

Step 2: Selective Reduction

  • Protocol: The aldehyde is dissolved in methanol and treated with sodium borohydride (NaBH4) at 0 °C to produce 1-methylindole-3-methanol.

  • Causality: NaBH4 is deliberately chosen as a mild hydride source. It selectively reduces the carbonyl group without over-reducing the electron-rich indole ring. Methanol acts synergistically as both the solvent and a proton donor to accelerate the reduction kinetics.

  • Self-Validation: 1H NMR spectroscopy of the crude isolate must confirm the disappearance of the aldehydic proton singlet (typically at ~9.9 ppm) and the appearance of a new methylene doublet at ~4.8 ppm.

Step 3: Thiolation via Isothiouronium Salt

  • Protocol: The 1-methylindole-3-methanol is reacted with thiourea in the presence of aqueous HCl to form an intermediate isothiouronium salt, which is subsequently subjected to alkaline hydrolysis (NaOH) to yield the final methanethiol.

  • Causality: Direct thiolation using hydrogen sulfide gas is highly hazardous and difficult to quantify. The thiourea method is employed because it safely traps the carbocation generated at the C3-benzylic position, avoiding toxic gas exposure while ensuring complete conversion to the thiol.

  • Self-Validation: Apply Ellman's reagent (DTNB) to a crude sample. An immediate colorimetric shift to bright yellow (absorbance at 412 nm) confirms the presence of the free sulfhydryl (-SH) group.

Synthesis A 1-Methylindole B 1-Methylindole-3- carboxaldehyde A->B DEF, POCl3 (Formylation) C 1-Methylindole-3- methanol B->C NaBH4, MeOH (Reduction) D (1-Methyl-1H-indol-3-YL) methanethiol C->D Thiourea, then NaOH (Thiolation)

Synthetic workflow for (1-Methyl-1H-indol-3-YL)methanethiol featuring DEF-mediated formylation.

Chemical Reactivity Profile

The reactivity of (1-Methyl-1H-indol-3-YL)methanethiol is dominated by the soft nucleophilicity of the methanethiol group. In basic conditions, the thiol is easily deprotonated to form a highly reactive thiolate anion. This makes the compound an exceptional substrate for SN2 nucleophilic substitutions, particularly with alkyl halides and acyl chlorides. Because the indole nitrogen is protected by a methyl group, competing N-alkylation is entirely suppressed, ensuring that derivatization occurs exclusively at the sulfur atom.

Pharmacological Applications: Tubulin Polymerization Inhibition

The core research value of (1-Methyl-1H-indol-3-YL)methanethiol is its use in synthesizing N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives[1].

Mechanism of Action

These derivatives function as potent tubulin polymerization inhibitors. They bind specifically to the colchicine binding site on tubulin dimers, preventing the assembly of the microtubule network[1]. This disruption halts the mitotic spindle formation, leading to cell cycle arrest precisely at the G2/M phase, which subsequently triggers apoptosis in a dose-dependent manner[1].

Mechanism Drug Indole-Thioacetamide Derivative Tubulin Tubulin Dimers (Colchicine Site) Drug->Tubulin Binds to Polymerization Microtubule Polymerization Tubulin->Polymerization Inhibits Arrest G2/M Phase Arrest Polymerization->Arrest Triggers Apoptosis Apoptosis (Cancer Cell Death) Arrest->Apoptosis Induces

Mechanism of action for tubulin polymerization inhibitors derived from the title compound.

Cytotoxicity Profile

These derived compounds demonstrate potent antiproliferative activities against several aggressive human cancer cell lines[1].

Table 2: Target Cancer Cell Lines and Associated Pathologies

Cell LineCancer PathologyObserved Pharmacological Effect
HeLa Cervical CarcinomaPotent antiproliferative activity; G2/M arrest
MCF-7 Breast AdenocarcinomaDose-dependent induction of apoptosis
HT-29 Colon CarcinomaCytoskeletal collapse via microtubule disruption

Safety, Handling, and Stability

As a sulfur-containing organic compound, (1-Methyl-1H-indol-3-YL)methanethiol requires strict adherence to laboratory safety protocols. According to its safety data sheet, it is classified under the Globally Harmonized System (GHS) as causing skin irritation (Category 2, H315), serious eye irritation (Category 2A, H319), and specific target organ toxicity via single exposure (Category 3, respiratory system, H335)[3].

  • Handling: Must be utilized exclusively under a certified chemical fume hood to avoid inhalation of dust, fumes, or vapors (P261)[3].

  • Storage: The compound is chemically stable under recommended temperatures but must be stored in a tightly closed container in a cool, dry, and well-ventilated area away from strong oxidizing agents[3].

  • PPE: Mandatory use of nitrile gloves, protective eyewear, and standard laboratory coats (P280)[3].

References

  • Benchchem. "(1-Methyl-1H-indol-3-YL)methanethiol". Benchchem.
  • AK Scientific, Inc. "(1-Methylindol-3-yl)
  • Google Patents. "Environment-friendly preparation process of indole-3-methanol (CN113845463A)".

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Methodological & Application

Application of (1-Methyl-1H-indol-3-YL)methanethiol in cancer research

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: (1-Methyl-1H-indol-3-YL)methanethiol as a Key Pharmacophore Building Block in the Development of Novel Tubulin Polymerization Inhibitors

Contextualizing the Pharmacophore in Oncology

(1-Methyl-1H-indol-3-YL)methanethiol (CAS: 1528503-21-0) has emerged as a highly valuable sulfur-containing building block in medicinal chemistry, specifically tailored for anticancer drug discovery[1]. Its primary research application lies in its role as a synthetic intermediate for novel colchicine binding site inhibitors (CBSIs)[1][2].

Causality in Structural Design: Why utilize a methanethiol derivative over its oxygen (methanol) or nitrogen (methanamine) counterparts? The thiol (-SH) group is a highly polarizable, soft nucleophile. In the context of drug design, replacing an oxygen or nitrogen linker with a sulfur atom (forming a thioether) often enhances the lipophilicity (LogP) of the molecule. This increased lipophilicity is crucial for penetrating the deep, hydrophobic colchicine binding pocket of β -tubulin. Furthermore, the thioether linkage provides unique dihedral angle preferences, allowing the 1-methylindole pharmacophore to adopt an optimal spatial orientation for target engagement, mimicking the A-ring/B-ring systems of traditional tubulin inhibitors[1][2].

Mechanistic Rationale & Pathway

Microtubules, composed of α

  • and β -tubulin heterodimers, are dynamic structures essential for the formation of the mitotic spindle during cell division. Compounds derived from (1-Methyl-1H-indol-3-YL)methanethiol exert their antiproliferative effects by binding directly to the colchicine site on β -tubulin[2]. This binding event sterically blocks the addition of new tubulin dimers, inhibiting overall microtubule polymerization. Consequently, the mitotic spindle fails to assemble, causing cancer cells to undergo catastrophic cell cycle arrest at the G2/M phase, which ultimately triggers apoptosis in a dose-dependent manner[1][2].

    Pathway A Indole-Thioether Derivative B Binds Colchicine Site on β-Tubulin A->B C Inhibits Microtubule Polymerization B->C D Mitotic Spindle Disruption C->D E G2/M Phase Cell Cycle Arrest D->E F Induction of Apoptosis E->F

    Mechanism of action for tubulin polymerization inhibitors derived from the indole-thiol core.

Quantitative Efficacy Data

When the 1-methylindole core is conjugated with a 3,4,5-trimethoxyphenyl group (a classic pharmacophore for the colchicine site), the resulting derivatives demonstrate potent antiproliferative activities[1][2]. The table below summarizes the inhibitory concentrations (IC₅₀) of representative optimized indole-derivatives against prominent human cancer cell lines, providing a benchmark for researchers developing new thioether analogs[2].

Compound / DerivativeHeLa IC₅₀ (μM)MCF-7 IC₅₀ (μM)HT-29 IC₅₀ (μM)Primary Target
Compound 7d (Ref) 0.520.340.86Tubulin (Colchicine site)
Combretastatin A-4 0.0030.0050.002Tubulin (Colchicine site)
Colchicine 0.0150.0200.018Tubulin (Colchicine site)

Note: Data reflects typical values for highly optimized N-((1-methyl-1H-indol-3-yl)methyl) derivatives to provide context for target potency[2].

Self-Validating Experimental Protocols

Design philosophy: To ensure trustworthiness and reproducibility, these protocols are engineered as self-validating systems. Every critical step includes an analytical checkpoint or a positive control to ensure data integrity.

Synthesis of Indole-Thioether Derivatives

Causality & Rationale: Thiols are highly susceptible to oxidative dimerization, forming unwanted disulfides. Therefore, the reaction must be conducted under a strict inert atmosphere. Potassium carbonate (K₂CO₃) is utilized as a mild base; it is strong enough to deprotonate the methanethiol (pKa ~10.4) but mild enough to prevent the degradation of sensitive electrophiles (e.g., alpha-bromoacetamides).

  • Preparation: Flame-dry a round-bottom flask and purge with Argon gas for 15 minutes.

  • Reagent Loading: Dissolve (1-Methyl-1H-indol-3-YL)methanethiol (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.2 M.

  • Deprotonation: Add anhydrous K₂CO₃ (1.5 eq) to the solution. Stir at 0°C for 15 minutes to generate the highly nucleophilic thiolate anion.

  • Alkylation: Dropwise, add the chosen electrophile (e.g., 3,4,5-trimethoxyphenyl-substituted alpha-bromoacetamide, 1.1 eq) dissolved in DMF.

  • Validation Checkpoint 1: After 2 hours of stirring at room temperature, monitor the disappearance of the free thiol using Ellman's reagent (DTNB). A lack of yellow color indicates complete consumption of the thiol.

  • Quenching & Extraction: Quench the reaction with cold distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Purification: Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexane/EtOAc gradient).

  • Validation Checkpoint 2: Confirm the structural identity and purity (>95%) of the synthesized thioether derivative using LC-MS and ¹H-NMR.

Workflow A (1-Methyl-1H-indol-3-YL) methanethiol B S-Alkylation (Inert Atmosphere) A->B C Thioether-Linked Indole Derivatives B->C D Tubulin Polymerization Assay C->D E Antiproliferative Screening D->E

Workflow detailing the synthesis and biological evaluation of indole-methanethiol derivatives.

In Vitro Tubulin Polymerization Assay

Causality & Rationale: Tubulin polymerization is a highly temperature-dependent and GTP-driven process. The assay measures the fluorescence enhancement of a reporter dye that binds specifically to polymerized microtubules. Including Combretastatin A-4 (CA-4) as a positive control is mandatory to validate the dynamic range of the assay and confirm that the purified tubulin is active.

  • Reagent Thawing: Thaw purified porcine brain tubulin (>99% pure) and GTP on ice. Critical: Never allow tubulin to reach room temperature prior to the assay, as premature polymerization will ruin the baseline.

  • Master Mix Preparation: Prepare a reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP, and the fluorescent reporter dye (e.g., DAPI).

  • Compound Plating: In a pre-chilled 384-well black microplate, add 2 μL of the synthesized indole-thioether compounds (test group), CA-4 (positive control, 3 μM), and DMSO (vehicle control, <1% final concentration).

  • Initiation: Rapidly add 10 μL of the tubulin/buffer master mix (final tubulin concentration: 3 mg/mL) to each well using a multichannel pipette.

  • Kinetic Measurement: Immediately transfer the plate to a microplate reader pre-warmed to 37°C. Read fluorescence (Ex: 340 nm / Em: 410 nm) every 60 seconds for 60 minutes.

  • Data Analysis: Calculate the Vmax​ of polymerization. Active inhibitors will show a flattened curve compared to the steep sigmoidal curve of the DMSO control.

Cell Viability and Apoptosis Analysis

Causality & Rationale: While the biochemical assay proves target engagement, cellular assays are required to prove membrane permeability and functional efficacy. The MTT assay measures metabolic viability, while flow cytometry (Annexin V/PI) confirms that the mechanism of cell death is apoptosis (driven by G2/M arrest) rather than non-specific necrosis.

  • Cell Seeding: Seed HeLa, MCF-7, and HT-29 cells in 96-well plates at a density of 5 × 10³ cells/well. Incubate overnight at 37°C in 5% CO₂.

  • Treatment: Treat cells with a serial dilution (0.01 μM to 10 μM) of the synthesized compounds for 48 hours.

  • Viability Readout (MTT): Add 20 μL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Remove the media, dissolve the formazan crystals in 150 μL DMSO, and read absorbance at 570 nm to calculate IC₅₀ values.

  • Apoptosis Validation: For flow cytometry, treat cells in 6-well plates with the compound at its IC₅₀ concentration for 24 hours. Harvest cells, wash with cold PBS, and stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

  • Flow Cytometry: Analyze the cells to quantify early apoptotic (Annexin V+/PI-) and late apoptotic (Annexin V+/PI+) populations, validating the mechanism of action.

References

  • (1-Methyl-1H-indol-3-YL)methanethiol | Benchchem.Benchchem.
  • Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization.National Institutes of Health (PMC).

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Application Notes and Protocols for Cell Culture Studies with N-((1-methyl-1H-indol-3-yl)methyl)acetamide Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential of Indole Acetamide Derivatives

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis of a multitude of biologically active compounds.[1] When functionalized with an acetamide group, the resulting indole acetamide scaffold gives rise to derivatives with significant therapeutic potential, particularly in oncology.[1][2][3] N-((1-methyl-1H-indol-3-yl)methyl)acetamide and its derivatives are a class of synthetic compounds that have garnered interest for their anti-proliferative and pro-apoptotic effects on various cancer cell lines.[4][5]

These compounds have been shown to exert their anticancer effects through multiple mechanisms, including the disruption of microtubule dynamics, leading to cell cycle arrest and the induction of apoptosis.[4][5][6] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the in vitro bioactivity of N-((1-methyl-1H-indol-3-yl)methyl)acetamide derivatives using established cell culture-based assays. The following protocols are designed to be robust and reproducible, enabling the detailed characterization of the cytotoxic and mechanistic properties of this promising class of compounds.

Data Presentation: Summarizing In Vitro Efficacy

For a clear and comparative analysis of the biological activity of N-((1-methyl-1H-indol-3-yl)methyl)acetamide derivatives, it is crucial to present quantitative data in a structured format. The following tables provide templates for summarizing key findings from the experimental protocols detailed in this guide.

Table 1: Anti-proliferative Activity (IC50 Values) of N-((1-methyl-1H-indol-3-yl)methyl)acetamide Derivatives

Compound IDCancer Cell LineIC50 (µM) after 48hIC50 (µM) after 72h
Derivative AMCF-7 (Breast)DataData
Derivative AHeLa (Cervical)DataData
Derivative AA549 (Lung)DataData
Derivative BMCF-7 (Breast)DataData
Derivative BHeLa (Cervical)DataData
Derivative BA549 (Lung)DataData
Doxorubicin (Control)MCF-7 (Breast)DataData

IC50 values represent the concentration of a compound that inhibits 50% of cell growth and are calculated from dose-response curves.

Table 2: Induction of Apoptosis by a Lead N-((1-methyl-1H-indol-3-yl)methyl)acetamide Derivative

Treatment (24h)% of Apoptotic Cells (Annexin V Positive)Fold Increase in Caspase-3/7 Activity
Vehicle Control (DMSO)Data1.0
Lead Compound (0.5x IC50)DataData
Lead Compound (1x IC50)DataData
Lead Compound (2x IC50)DataData

Experimental Workflow for In Vitro Evaluation

The following diagram outlines a generalized workflow for the in vitro screening and mechanistic evaluation of novel N-((1-methyl-1H-indol-3-yl)methyl)acetamide derivatives.

cluster_0 Initial Screening cluster_1 Mechanistic Studies cluster_2 Data Analysis & Interpretation start Compound Synthesis & Characterization viability Cell Viability Assay (MTT) start->viability ic50 IC50 Determination viability->ic50 apoptosis Apoptosis Assay (Annexin V/PI) ic50->apoptosis cell_cycle Cell Cycle Analysis (Flow Cytometry) ic50->cell_cycle caspase Caspase Activity Assay apoptosis->caspase western Western Blot Analysis (Signaling Pathways) caspase->western analysis Structure-Activity Relationship (SAR) Analysis western->analysis conclusion Identification of Lead Compounds analysis->conclusion

Caption: A generalized workflow for the in vitro evaluation of novel compounds.

Detailed Experimental Protocols

Protocol 1: Cell Viability Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7][8] Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals.[8]

Materials:

  • N-((1-methyl-1H-indol-3-yl)methyl)acetamide derivatives

  • Human cancer cell lines (e.g., MCF-7, HeLa, A549)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-Buffered Saline (PBS)

  • MTT solution (5 mg/mL in PBS, sterile filtered)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[9]

  • Compound Treatment: Prepare serial dilutions of the indole compounds in complete medium. After 24 hours, remove the medium and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[9]

  • Incubation: Incubate the plate for the desired time periods (e.g., 48 and 72 hours).[9]

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL) and incubate for 4 hours at 37°C.[8]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[9] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9] A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using appropriate software.

Protocol 2: Quantification of Apoptosis using a Caspase-3/7 Activity Assay

Caspase-3 and -7 are key executioner caspases in the apoptotic pathway.[10][11] This protocol describes a fluorometric assay to measure their combined activity. The assay utilizes a substrate, Ac-DEVD-pNA or Ac-DEVD-AMC, which is cleaved by active caspase-3/7 to release a chromophore or fluorophore, respectively, that can be quantified.[10][11][12]

Materials:

  • Treated and untreated cell lysates

  • Caspase-3/7 Assay Kit (containing assay buffer, substrate, and DTT)

  • 96-well black, flat-bottom plates

  • Fluorometric microplate reader

Procedure:

  • Cell Lysis:

    • Seed and treat cells with the N-((1-methyl-1H-indol-3-yl)methyl)acetamide derivative at various concentrations for a specified time.

    • Harvest the cells and wash with cold PBS.

    • Lyse the cells according to the manufacturer's protocol of the chosen Caspase-3/7 assay kit. This typically involves resuspending the cell pellet in a cold lysis buffer and incubating on ice.[12]

    • Centrifuge the lysate to pellet cellular debris and collect the supernatant.[12]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay to ensure equal loading.

  • Assay Reaction:

    • In a 96-well black plate, add 50 µL of cell lysate (containing 50-200 µg of protein) to each well.[12]

    • Prepare the reaction buffer containing the caspase-3/7 substrate (e.g., Ac-DEVD-AMC) and DTT as per the kit's instructions.

    • Add 50 µL of the reaction buffer to each well.

  • Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[12]

  • Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with an excitation wavelength of 380-400 nm and an emission wavelength of 420-490 nm.[11][13][14]

  • Data Analysis: Calculate the fold increase in caspase-3/7 activity relative to the vehicle control after normalizing to the protein concentration.

Protocol 3: Analysis of MAPK Signaling Pathway Modulation by Western Blotting

The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical regulator of cell proliferation and survival, and its dysregulation is often implicated in cancer.[15][16] Western blotting can be used to assess the effect of N-((1-methyl-1H-indol-3-yl)methyl)acetamide derivatives on the phosphorylation status of key MAPK proteins like ERK1/2.[17]

Materials:

  • Treated and untreated cell lysates

  • RIPA Lysis Buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibodies (e.g., rabbit anti-phospho-ERK1/2, rabbit anti-total ERK1/2, and a loading control like mouse anti-GAPDH)

  • HRP-conjugated secondary antibodies (e.g., anti-rabbit IgG-HRP, anti-mouse IgG-HRP)

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Protein Extraction:

    • Treat cells with the indole compound for the desired time points.

    • Wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[16]

    • Scrape the cells and incubate the lysate on ice.[16]

    • Centrifuge to pellet debris and collect the supernatant.[16]

  • Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.[17]

  • SDS-PAGE and Protein Transfer:

    • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

    • Separate the proteins by SDS-PAGE.[16]

    • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[18]

  • Immunoblotting:

    • Block the membrane in blocking buffer for 1 hour at room temperature.[16]

    • Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK1/2) overnight at 4°C.[17]

    • Wash the membrane with TBST.

    • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

    • Wash the membrane again with TBST.

  • Detection:

    • Apply the chemiluminescent substrate to the membrane.[16]

    • Visualize the protein bands using an imaging system.

  • Stripping and Re-probing:

    • To detect total ERK and the loading control, the membrane can be stripped and re-probed with the respective primary antibodies.[16]

  • Data Analysis: Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to the total protein levels and the loading control.

Signaling Pathway Visualization

The following diagram illustrates a simplified signaling pathway that can be modulated by indole acetamide derivatives, leading to apoptosis.

compound N-Indole Acetamide Derivative tubulin Tubulin Polymerization Inhibition compound->tubulin Direct Inhibition mapk MAPK Pathway Modulation compound->mapk Potential Modulation microtubule Microtubule Disruption tubulin->microtubule cell_cycle G2/M Phase Cell Cycle Arrest microtubule->cell_cycle apoptosis Apoptosis cell_cycle->apoptosis mapk->apoptosis

Caption: Potential mechanisms of anticancer activity for indole acetamide derivatives.

References

  • clyte. (2025, December 24).
  • Roche. (n.d.).
  • Abcam. (n.d.). MTT assay protocol.
  • Kaur, B., Venugopal, S., Verma, A., Sahu, S. K., Wadhwa, P., Kumar, D., & Sharma, A. (2023). Recent Developments in the Synthesis and Anticancer Activity of Indole and Its Derivatives. Current Organic Synthesis, 20(4), 376-394.
  • Patel, R. V., Keum, Y. S., & Kim, D. H. (2017). Synthesis and anticancer activity of N-substituted indole derivatives. Journal of the Korean Society for Applied Biological Chemistry, 60(3), 285-293.
  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
  • Thermo Fisher Scientific. (n.d.).
  • BenchChem. (2025, December).
  • Li, Y., Wang, Y., Zhang, Y., Li, J., Wang, Y., & Liu, Z. (2022). Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Medicinal Chemistry, 13(9), 1126-1136.
  • Ordon, A., Stavarache, C., Elekes, P. A., Ghiulai, R. M., Sarbu, M., & Deleanu, C. (2022). Synthesis and Anticancer Activity of Indole-Functionalized Derivatives of Betulin. Molecules, 27(21), 7529.
  • BenchChem. (2025).
  • El-Sayed, M. A. A. (2026, January 27).
  • El-Naggar, M., Abdu-Allah, H. H. M., El-Shorbagi, A.-N. A., & El-Gendy, M. A. A. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega, 6(18), 12046-12061.
  • Li, Y., Wang, Y., Zhang, Y., Li, J., Wang, Y., & Liu, Z. (2022). Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)
  • Wang, Y., Li, J., Zhang, Y., Li, Y., & Liu, Z. (2023). Synthesis and biological assessment of indole derivatives containing penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells. Journal of Receptors and Signal Transduction, 43(1), 78-89.
  • Smalley, K. S. M. (2010). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. In Melanoma Cell Culture (pp. 109-120). Humana Press.
  • Bio-protocol. (2022).
  • Sigma-Aldrich. (n.d.). Caspase-3 Assay Kit.
  • BD Biosciences. (n.d.). BD Pharmingen™ Caspase-3 Assay Kit.
  • Cell Signaling Technology. (n.d.). Caspase-3 Activity Assay Kit #5723.
  • BenchChem. (2025). N-[(1H-indol-5-yl)methyl]acetamide chemical properties.
  • MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit.
  • Jones, C. A., & Borkovich, K. A. (2011). Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora. In Methods in Molecular Biology (Vol. 722, pp. 225-237). Humana Press.
  • BenchChem. (2025).
  • American Society for Microbiology. (2009, December 8). Indole Test Protocol.
  • BenchChem. (2025, December). The Biological Activity of Indole Acetamide Compounds: A Technical Guide.

Sources

Application Note: Mechanism of Action and Validation Protocols for Indole-Derived Tubulin Inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Scientific Rationale & Mechanistic Pathway

Indole represents a privileged pharmacological scaffold extensively utilized in the design of targeted anticancer therapeutics[1]. While natural indole derivatives like the vinca alkaloids (vincristine and vinblastine) have long been clinical mainstays, synthetic indole compounds—including trimethoxyphenyl (TMP)-indoles, aroylindoles, and arylthioindoles—have recently emerged as highly potent microtubule-destabilizing agents[2].

Unlike taxanes that stabilize microtubules, these synthetic indole derivatives primarily function as depolymerizing agents by targeting the colchicine binding site, located at the intra-dimer interface of α- and β-tubulin[3]. By binding to this hydrophobic pocket, indole inhibitors sterically hinder the conformational changes required for tubulin dimers to assemble into straight protofilaments[4]. This disruption halts microtubule polymerization, activates the Spindle Assembly Checkpoint (SAC), and traps cancer cells in the G2/M phase of the cell cycle, ultimately culminating in caspase-dependent apoptosis[5].

MOA A Indole-Derived Inhibitor B Colchicine Binding Site (α/β-Tubulin Interface) A->B High-Affinity Binding C Steric Hindrance of Protofilament Assembly B->C Conformational Change D Microtubule Depolymerization C->D Destabilization E Spindle Assembly Checkpoint Activation D->E Mitotic Disruption F G2/M Cell Cycle Arrest & Apoptosis E->F Caspase Cascade

Figure 1: Mechanistic pathway of indole-derived tubulin inhibitors targeting the colchicine site.

Quantitative Data Benchmarks

To contextualize the potency of emerging indole derivatives, Table 1 summarizes the half-maximal inhibitory concentrations (IC50) of representative indole compounds compared to the classical colchicine standard across biochemical and cellular assays[2][5][6].

Table 1: Comparative Efficacy of Indole-Derived Tubulin Inhibitors vs. Colchicine

Compound Class / NameTarget SiteTubulin Polymerization IC50Cellular Antiproliferative IC50Key Mechanistic Outcome
Colchicine (Standard) Colchicine9.05 μM65.3 nMG2/M Arrest
Indole Analogue 3a Colchicine1.01 μM4.5 nMApoptosis / G2/M Arrest
Benzimidazole-Indole 9 Colchicine1.50 μM2.4 μM (A549 cells)Apoptosis / G2/M Arrest
Imidazopyridine-Indole 6 Colchicine6.10 μM6.1 μM (MCF-7 cells)Microtubule Suppression

Self-Validating Protocol Workflows

A robust preclinical evaluation of tubulin inhibitors requires a self-validating system: confirming biochemical activity, verifying the exact binding site, and validating the cellular phenotype.

Workflow Step1 Step1 Step2 2. Ice Incubation Pre-incubate Tubulin + Indole Compound + Controls on Ice Step1->Step2 Step3 3. Thermal Shift Transfer to 37°C to Initiate Polymerization Step2->Step3 Step4 4. Kinetic Readout Monitor Absorbance (340 nm) Every 60s for 60 mins Step3->Step4 Step5 5. Orthogonal Validation Competitive Colchicine Binding (Fluorescence Assay) Step4->Step5

Figure 2: Self-validating experimental workflow for assessing tubulin polymerization inhibition.

Protocol A: Cell-Free Tubulin Polymerization Kinetics (Turbidimetric Assay)

Purpose: To quantify the direct inhibitory effect of indole compounds on the assembly of purified tubulin into microtubules[7][8]. Causality & Rationale: Tubulin heterodimers scatter light as they polymerize into massive microtubule structures. By monitoring absorbance at 340 nm, researchers can track polymerization kinetics in real-time. The reaction is strictly temperature-dependent (inhibited on ice, initiated at 37°C)[4][7].

Reagents:

  • Purified bovine or porcine brain tubulin (>99% pure) [4][6].

  • PEM Buffer: 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA. Rationale: PIPES maintains optimal physiological pH. Mg2+ is essential for GTP binding. EGTA chelates trace Ca2+, which is a potent natural depolymerizer of microtubules[6][8].

  • 1 mM GTP and 15% Glycerol. Rationale: Glycerol acts as a thermodynamic enhancer, lowering the critical concentration required for tubulin nucleation in a cell-free environment[8].

Step-by-Step Methodology:

  • Pre-chill a 96-well half-area plate and all reagents on ice.

  • Prepare the reaction mixture containing PEM buffer, 1 mM GTP, 15% glycerol, and 3-5 mg/mL purified tubulin[4][8].

  • Add varying concentrations of the indole test compound (e.g., 0.1 μM to 100 μM), using Colchicine (10 μM) as a positive control and 0.1% DMSO as a vehicle control[8].

  • Incubate the mixture on ice for 15 minutes to allow compound binding to the unpolymerized tubulin dimers.

  • Transfer the plate to a microplate spectrophotometer pre-warmed to 37°C to initiate polymerization[4][7].

  • Measure absorbance at 340 nm every 60 seconds for 60 minutes[8].

  • Data Analysis: Calculate the Vmax (maximum rate of polymerization) and the final steady-state absorbance. Plot these values against compound concentration to derive the IC50[4].

Protocol B: Competitive Colchicine Binding Assay (Fluorescence-Based)

Purpose: To definitively prove that the indole derivative targets the colchicine binding site orthogonally[7]. Causality & Rationale: Colchicine exhibits minimal fluorescence in an aqueous solution. However, upon binding to the hydrophobic colchicine site on tubulin, its conformational flexibility is restricted, resulting in a massive increase in intrinsic fluorescence. If an indole compound shares this binding site, it will competitively displace colchicine, causing a quantifiable drop in the fluorescent signal[7].

Step-by-Step Methodology:

  • Prepare a reaction mixture of 3 µM purified tubulin and 3 µM colchicine in standard PEM buffer[7].

  • Introduce the indole test compound at varying concentrations. Include a positive control (e.g., Podophyllotoxin, a known colchicine-site binder) and a negative control (e.g., Vinblastine, which binds a different site)[7].

  • Incubate the mixture at 37°C for 60 minutes to ensure binding equilibrium is reached[7].

  • Measure fluorescence intensity using a spectrofluorometer set to an excitation wavelength of ~350 nm and an emission wavelength of ~435 nm[7].

  • Data Analysis: A dose-dependent decrease in fluorescence confirms competitive binding at the colchicine site[7].

Protocol C: Cellular Validation - Cell Cycle and Apoptosis Analysis

Purpose: To confirm that the biochemical disruption of tubulin translates to the expected cellular phenotype (G2/M arrest and apoptosis)[5]. Causality & Rationale: Disruption of microtubule dynamics prevents the formation of the mitotic spindle. The Spindle Assembly Checkpoint (SAC) detects unattached kinetochores and arrests the cell cycle at the G2/M transition. Prolonged arrest triggers the intrinsic apoptotic pathway, characterized by phosphatidylserine externalization (Annexin V binding) and membrane permeabilization (Propidium Iodide uptake)[5].

Step-by-Step Methodology:

  • Seed target cancer cells (e.g., HepG-2 or HeLa) in 6-well plates and incubate for 24 hours[5][8].

  • Treat cells with the indole compound at concentrations bracketing the cellular IC50 (e.g., 1, 5, 10 nM) for 48 hours[5].

  • For Cell Cycle: Harvest cells, fix in 70% cold ethanol overnight, treat with RNase A, and stain with Propidium Iodide (PI). Analyze via flow cytometry to quantify the percentage of cells with 4N DNA content (G2/M phase)[5].

  • For Apoptosis: Harvest cells, wash with cold PBS, and resuspend in Annexin V binding buffer. Stain with Annexin V-FITC and PI for 15 minutes in the dark. Analyze via flow cytometry to quantify early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptotic populations[5].

References

  • Tang, S. et al. "Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations". ResearchGate / Molecules. URL:[Link]

  • PMC. "Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations". URL: [Link]

  • PMC. "Recent Advances of Tubulin Inhibitors Targeting the Colchicine Binding Site for Cancer Therapy". URL: [Link]

  • ACS Publications. "X-ray Crystal Structure-Guided Discovery of Novel Indole Analogues as Colchicine-Binding Site Tubulin Inhibitors". URL: [Link]

  • PMC. "Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy". URL:[Link]

  • RSC Publishing. "Identification and validation of novel microtubule suppressors with an imidazopyridine scaffold". URL: [Link]

Sources

Application Note: Synthesis and Validation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide and its Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Oncology Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Rationale

The development of novel antimitotic agents frequently centers on Colchicine Binding Site Inhibitors (CBSIs). Unlike traditional taxanes, CBSIs are less susceptible to multidrug resistance mediated by P-glycoprotein efflux pumps[1]. A critical pharmacophore in many highly potent CBSIs is the 3,4,5-trimethoxyphenyl (TMP) moiety , which anchors the molecule within the hydrophobic pocket of the β-tubulin subunit[1].

Coupling the TMP group with an indole scaffold —a privileged structure in oncology—yields compounds with exceptional antiproliferative properties[2]. Specifically, N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide and its functionalized derivatives have emerged as highly effective agents that induce G2/M phase arrest and apoptosis in cancer cell lines (e.g., HeLa, MCF-7, and HT-29)[3].

The acetamide linker is a deliberate design choice: it restricts the conformational flexibility of the two bulky aromatic systems, locking them into a pseudo-cis/trans geometry that maximizes binding affinity to the tubulin heterodimer[3]. This application note details a robust, self-validating synthetic protocol for generating this core scaffold.

Retrosynthetic Strategy & Workflow

The synthesis of the target acetamide relies on a highly efficient two-step sequence. Direct alkylation of 3,4,5-trimethoxyaniline with an indol-3-ylmethyl halide is avoided due to the extreme instability and polymerization tendency of the halide intermediate. Instead, a reductive amination approach is utilized, followed by an N-acylation step.

Retrosynthesis A 1-Methyl-1H-indole- 3-carboxaldehyde C Imine Intermediate A->C EtOH, AcOH (cat.) Reflux B 3,4,5-Trimethoxyaniline B->C D Secondary Amine Intermediate C->D NaBH4, 0°C to RT F Target Acetamide Scaffold D->F Et3N, DCM 0°C to RT E Acylating Agent (Acetyl Chloride) E->F

Workflow for the synthesis of the N-methylacetamide tubulin inhibitor scaffold.

Step-by-Step Experimental Protocols

Step 1: Reductive Amination (Synthesis of the Secondary Amine)

Causality & Logic: The condensation of the aldehyde and aniline requires mild acidic catalysis to activate the carbonyl carbon without fully protonating the weakly nucleophilic 3,4,5-trimethoxyaniline. A step-wise reduction using NaBH₄ is preferred over in-situ NaBH(OAc)₃ to ensure complete imine formation and prevent premature reduction of the starting aldehyde to an alcohol.

Reagents:

  • 1-Methyl-1H-indole-3-carboxaldehyde (1.0 eq, 10 mmol)

  • 3,4,5-Trimethoxyaniline (1.1 eq, 11 mmol)

  • Glacial Acetic Acid (0.1 eq, 1 mmol)

  • Sodium Borohydride (NaBH₄) (1.5 eq, 15 mmol)

  • Anhydrous Ethanol (50 mL)

Procedure:

  • Imine Formation: Charge an oven-dried 100 mL round-bottom flask with 1-methyl-1H-indole-3-carboxaldehyde and 3,4,5-trimethoxyaniline. Dissolve in 50 mL of anhydrous ethanol.

  • Add glacial acetic acid (catalyst). Equip the flask with a reflux condenser and heat to 80 °C for 4–6 hours under an argon atmosphere.

  • In-Process Control (IPC): Monitor via TLC (Hexane/EtOAc 2:1). The reaction mixture will transition to a deep yellow/orange color, indicating successful Schiff base (imine) formation.

  • Reduction: Once the aldehyde is consumed, remove the flask from heat and cool strictly to 0 °C using an ice bath.

  • Slowly add NaBH₄ in small portions over 15 minutes. Caution: This step is exothermic and evolves hydrogen gas. Ensure proper venting.

  • Allow the mixture to warm to room temperature and stir for 2 hours. The deep yellow color will fade to a pale yellow/colorless solution, validating the reduction.

  • Workup: Quench the reaction with 20 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product via silica gel flash chromatography (Hexane/EtOAc gradient) to yield the pure secondary amine.

Step 2: N-Acylation (Synthesis of the Target Acetamide)

Causality & Logic: The secondary amine is sterically hindered by the bulky TMP and indole groups. Using a highly reactive acyl chloride in the presence of Triethylamine (Et₃N) forces the reaction to completion. Et₃N acts as an acid scavenger, neutralizing the HCl byproduct to prevent protonation of the secondary amine, which would instantly stall the nucleophilic attack.

Reagents:

  • Purified Secondary Amine (1.0 eq, 5 mmol)

  • Acetyl Chloride (or Chloroacetyl Chloride for downstream functionalization) (1.2 eq, 6 mmol)

  • Triethylamine (Et₃N) (2.0 eq, 10 mmol)

  • Anhydrous Dichloromethane (DCM) (25 mL)

Procedure:

  • Dissolve the secondary amine in anhydrous DCM in a dry flask under argon.

  • Add Et₃N and cool the mixture to 0 °C.

  • Add the acyl chloride dropwise via a syringe over 10 minutes to control the exothermic acylation.

  • Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 3 hours.

  • In-Process Control (IPC): TLC (DCM/MeOH 20:1) should show the complete disappearance of the secondary amine spot (ninhydrin positive) and the appearance of a higher Rf, UV-active product spot.

  • Workup (Self-Validating Step): Quench with saturated aqueous NaHCO₃ (20 mL). Separate the layers. Wash the organic layer with 1N HCl (20 mL) . Crucial: The acidic wash selectively protonates and removes any unreacted secondary amine and excess Et₃N into the aqueous layer, ensuring high purity of the neutral acetamide product.

  • Wash with brine, dry over Na₂SO₄, filter, and concentrate. Recrystallize from EtOH/Hexane.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized reaction parameters and expected yields based on established literature protocols for this scaffold[3].

Reaction PhaseReagents / CatalystSolventTemp ProfileTimeExpected Yield (%)
Imine Condensation AcOH (0.1 eq)EtOHReflux (80 °C)4.0 h>95% (Crude)
Imine Reduction NaBH₄ (1.5 eq)EtOH0 °C → 25 °C2.0 h82 - 85%
N-Acetylation Acetyl Chloride, Et₃NDCM0 °C → 25 °C3.0 h88 - 91%
N-Acylation (Alt) Chloroacetyl Chloride, Et₃NDCM0 °C → 25 °C3.0 h84 - 87%

Note: The use of chloroacetyl chloride allows for subsequent SN2 displacement with pyrazoles or triazoles to create extended libraries of tubulin inhibitors[4].

Biological Application & Mechanism of Action

Once synthesized, N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide acts as a potent disruptor of microtubule dynamics. The molecule binds directly to the interface between the α and β subunits of tubulin. The TMP moiety occupies a hydrophobic pocket on β-tubulin, while the indole ring establishes critical hydrogen bonds and π-π stacking interactions[2].

This binding prevents the curved-to-straight conformational transition required for tubulin heterodimers to assemble into stable microtubules. The resulting catastrophic destabilization of the mitotic spindle triggers the cell's internal checkpoints, leading to irreversible G2/M phase arrest and subsequent caspase-mediated apoptosis[5].

Mechanism A Acetamide Derivative B Colchicine Binding Site (Tubulin Heterodimer) A->B High Affinity Binding C Microtubule Destabilization B->C Conformational Blockade D G2/M Cell Cycle Arrest C->D Spindle Assembly Failure E Cancer Cell Apoptosis D->E Caspase Cascade

Mechanism of action for target acetamide derivatives via tubulin inhibition.

References

  • Ren, A., Wei, W., Liang, Z., Zhou, M., Liang, T., & Zang, N. (2023). Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Medicinal Chemistry, 14(1), 113-121.[Link]

  • Wang, Q., Arnst, K. E., Wang, Y., Kumar, G., Ma, D., Chen, H., ... & Li, W. (2018). Structural Modification of the 3,4,5-Trimethoxyphenyl Moiety in the Tubulin Inhibitor VERU-111 Leads to Improved Antiproliferative Activities. Journal of Medicinal Chemistry, 61(17), 7877-7891.[Link]

  • Wang, Q., et al. (2019). Structure-Guided Design, Synthesis, and Biological Evaluation of (2-(1H-Indol-3-yl)-1H-imidazol-4-yl)(3,4,5-trimethoxyphenyl) Methanone (ABI-231) Analogues Targeting the Colchicine Binding Site in Tubulin. Journal of Medicinal Chemistry, 62(14), 6734-6750.[Link]

Sources

Application Note: Targeting Microtubule Dynamics with Indole-Based Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The dynamic assembly and disassembly of microtubules is a fundamental cellular process governing intracellular transport, cell shape maintenance, and mitotic spindle formation. In oncology, disrupting this equilibrium is a highly validated therapeutic strategy. This application note provides an in-depth mechanistic overview and highly detailed, self-validating experimental protocols for evaluating indole-based compounds as tubulin polymerization inhibitors.

Mechanistic Rationale: The Indole Scaffold in Tubulin Inhibition

Microtubules are biopolymers composed of α- and β-tubulin heterodimers[1]. Because cancer cells exhibit rapid, uncontrolled proliferation, they are acutely vulnerable to agents that interfere with spindle formation, which inevitably leads to mitotic arrest and apoptosis[2].

Indole (1H-benzo[b]pyrrole) has emerged as a privileged pharmacological scaffold in drug discovery. Its structural and electronic characteristics allow it to effectively mimic natural tubulin inhibitors such as colchicine and combretastatin A-4[3]. Most synthetic indole derivatives act by binding to the colchicine-binding site located at the interface of the α/β-tubulin heterodimer. Binding at this site sterically hinders the addition of new tubulin subunits to the growing plus-end of the microtubule, effectively halting polymerization[4]. This disruption prevents the formation of the mitotic spindle, triggering the spindle assembly checkpoint and arresting the cell cycle in the G2/M phase[5].

G A Indole-Based Compound B Colchicine Binding Site on β-Tubulin A->B C Inhibition of Tubulin Polymerization B->C D Mitotic Spindle Disruption C->D E G2/M Cell Cycle Arrest D->E F Apoptosis E->F

Caption: Pathway of indole-mediated tubulin inhibition leading to cancer cell apoptosis.

Structure-Activity Relationships (SAR) & Quantitative Efficacy

Medicinal chemistry efforts have generated diverse indole hybrids to optimize binding affinity within the hydrophobic pocket of the colchicine site. Table 1 summarizes the quantitative efficacy of recently developed indole derivatives, demonstrating their potent dual-action capabilities and low nanomolar efficacy across various cancer cell lines.

Table 1: Quantitative Efficacy of Representative Indole-Based Tubulin Inhibitors

Compound ClassRepresentative CompoundPrimary Target(s)Tubulin Polymerization IC₅₀Anti-Proliferative IC₅₀ (Cell Line)
Indole-chalcone Compound 4Tubulin / TrxR0.81 µM6 – 35 nM (Multiple lines)[5]
Coumarin-indole Compound 3Colchicine SiteN/A11 nM (MGC-803)[5]
Indole-1,2,4-triazole Compound 25aTubulinN/A0.15 µM (HeLa)[4]
Fused Indole Compound 21Tubulin0.15 µM22 – 56 nM (Multiple lines)[3]
Indole-chalcone Compound 33bTubulin17.8 µM4.3 µM (A549)[3]

Core Experimental Protocol: Fluorescence-Based Tubulin Polymerization Assay

To evaluate the efficacy of novel indole derivatives, the fluorescence-based tubulin polymerization assay is the industry standard. Compared to classic absorbance-based assays (measured at 340 nm), fluorescence readouts offer superior sensitivity, requiring only 100 µg of tubulin per assay, making it highly cost-effective for high-throughput screening[6].

Causality in Assay Design

  • Fluorescent Reporter (e.g., DAPI): The reporter incorporates into the hydrophobic pockets of polymerizing microtubules. This incorporation alters the reporter's quantum yield, resulting in a quantifiable enhancement of fluorescence as polymerization occurs[7].

  • Temperature Control: Tubulin polymerization is strictly temperature-dependent. At 4°C, microtubules depolymerize into subunits; at 37°C, they polymerize. Maintaining reagents strictly on ice prior to the kinetic read is critical to prevent premature nucleation[8].

  • Buffer Composition: The inclusion of 15% glycerol acts as a macromolecular crowding agent, mimicking the dense intracellular environment to lower the critical concentration required for tubulin assembly in vitro[9]. EGTA is included to chelate calcium ions, which naturally trigger microtubule catastrophe (depolymerization)[9].

G A 1. Reagent Prep Keep Tubulin on Ice (4°C) B 2. Compound Plating Add Indole Inhibitors to 96-well Plate A->B C 3. Reaction Initiation Add Tubulin Mix & Shift to 37°C B->C D 4. Kinetic Reading Ex: 360nm / Em: 420nm for 60 mins C->D E 5. Data Analysis Calculate Vmax & IC50 D->E

Caption: Step-by-step workflow for the fluorescence-based tubulin polymerization assay.

Step-by-Step Methodology

  • Preparation of Tubulin Reaction Mix: Reconstitute >99% pure porcine brain tubulin to a final concentration of 2 mg/mL in a buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP, 15% glycerol, and the fluorescent reporter[9]. Keep the mixture strictly on ice.

  • Plate Preparation: Pre-warm a half-area, black, flat-bottom 96-well microtiter plate to 37°C[6]. The black plate is required to minimize well-to-well optical crosstalk and background fluorescence.

  • Inhibitor Addition: Add 5 µL of the test indole compound (dissolved in DMSO) to the experimental wells.

    • Self-Validating Controls: Include 3 µM Paclitaxel as a positive control (polymerization enhancer) and 3 µM Vinblastine as a negative control (polymerization inhibitor)[7]. Ensure the final DMSO concentration does not exceed 1% to avoid solvent-induced protein denaturation.

  • Reaction Initiation: Rapidly add 50 µL of the ice-cold tubulin reaction mix to each well using a multi-channel pipette[9].

  • Kinetic Measurement: Immediately place the plate into a temperature-controlled fluorimeter set to 37°C. Record fluorescence (Excitation: 360 ± 20 nm; Emission: 420 ± 20 nm) every minute for 60 minutes[6].

  • Data Interpretation: Plot fluorescence (Relative Fluorescence Units, RFU) versus time. A standard vehicle-control curve exhibits three distinct phases: nucleation (lag phase), growth (logarithmic increase), and steady-state equilibrium (plateau)[8]. Effective indole inhibitors will flatten the growth phase and significantly reduce the Vmax compared to the vehicle control[7].

Orthogonal Validation: Cell Cycle Analysis via Flow Cytometry

Because tubulin inhibition inherently disrupts the mitotic spindle, an orthogonal cell-based assay is required to confirm that the biochemical mechanism of action translates to living cells.

  • Cell Treatment: Seed target cancer cells (e.g., HeLa or A549) and treat with the calculated IC₅₀ of the indole compound for 24-48 hours.

  • Harvest & Fixation: Harvest the cells, wash with cold PBS, and fix dropwise in ice-cold 70% ethanol. This step permeabilizes the cell membrane, allowing the dye to enter the nucleus.

  • Staining: Stain the cellular DNA with Propidium Iodide (PI) in the presence of RNase A. Causality note: RNase A is critical to degrade double-stranded RNA, preventing PI from binding to RNA and causing false-positive fluorescence signals.

  • Flow Cytometry Analysis: Analyze the PI fluorescence. A successful tubulin-targeting indole will show a dose-dependent accumulation of cells with 4N DNA content, indicating a robust G2/M phase cell cycle arrest[5].

References

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) . MDPI. 5

  • Indole derivatives as tubulin polymerization inhibitors for the development of promising anticancer agents . PubMed / Bioorganic & Medicinal Chemistry.1

  • Tubulin polymerization assay using >99% pure tubulin, fluorescence based (BK011P) . Cytoskeleton, Inc.6

  • Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations . PMC / Molecules. 3

  • In Vitro Tubulin Polymerization Inhibition Assay . Bio-protocol. 9

  • Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based | BK011P . Maxanim. 7

  • Recent developments in the discovery of indole-based scaffolds as promising targeted cancer therapeutics . PMC. 2

  • Tubulin Polymerization Assay Kit Manual . Cytoskeleton, Inc.8

  • Molecular Hybrids Targeting Tubulin Polymerization . Encyclopedia.pub. 4

Sources

Troubleshooting & Optimization

Technical Support Center: Purification & Handling of (1-Methyl-1H-indol-3-YL)methanethiol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to guide researchers, medicinal chemists, and drug development professionals through the critical challenges of isolating and handling (1-Methyl-1H-indol-3-YL)methanethiol (CAS: 1528503-21-0).

This compound is a highly valuable synthetic intermediate, primarily utilized as a building block for novel tubulin polymerization inhibitors that target human cancer cell lines (such as HeLa, MCF-7, and HT-29) by inducing G2/M phase cell cycle arrest 1. However, its purification is notoriously difficult due to the extreme oxidative lability of the methanethiol moiety and the sensitivity of the electron-rich indole core.

Below, you will find our self-validating purification protocols, mechanistic troubleshooting guides, and quantitative reference data to ensure high-yield, high-purity recovery.

Core Causality: The Chemistry of Degradation

Before attempting purification, it is critical to understand why this compound degrades. The primary mode of product loss is the oxidative dimerization of the methanethiol group into a disulfide (bis((1-methyl-1H-indol-3-yl)methyl) disulfide).

The Mechanistic Reality: The kinetics of methanethiol oxidation are heavily dependent on pH and the protonation state of the sulfur atom. The reaction proceeds through two distinct pathways: a very slow oxidation of the protonated methanethiol under acidic-to-neutral conditions, and an exceptionally fast oxidation of the deprotonated methanethiolate anion under basic conditions 2. Furthermore, indole rings are susceptible to sequential hydroxylation and oxidation if exposed to harsh conditions or reactive oxygen species [[3]]().

The Rule of Thumb: You must absolutely exclude oxygen, avoid basic additives (like Triethylamine or basic alumina), and minimize thermal stress during all purification steps.

Self-Validating Purification Protocol: Anaerobic Flash Chromatography

To combat oxidation, we employ a strict Schlenk-line adapted chromatography method. This protocol is self-validating , utilizing a specific chemical derivatization step (Ellman’s Reagent) to prove that the isolated fractions contain the intact thiol, rather than the oxidized disulfide.

Step-by-Step Methodology

  • Solvent Degassing: Sparge the eluent system (Hexane and Ethyl Acetate) with ultra-pure Argon for a minimum of 30 minutes prior to use. Causality: Removing dissolved O2 halts the oxidative dimerization pathway.

  • Stationary Phase Preparation: Slurry-pack silica gel (230-400 mesh, slightly acidic to neutral) using the degassed hexane. Apply positive Argon pressure to seat the bed. Do not use basic alumina.

  • Sample Loading: Dissolve the crude (1-Methyl-1H-indol-3-YL)methanethiol in a minimal volume of degassed Dichloromethane (DCM). Load carefully onto the silica bed under a blanket of Argon.

  • Elution: Run a gradient of Hexane:EtOAc (typically starting at 95:5 and moving to 80:20). Maintain constant Argon head-pressure.

  • Self-Validation (Fraction Analysis):

    • Spot fractions on a silica TLC plate and develop in 8:2 Hexane:EtOAc.

    • Validation Step: Spray the developed plate with Ellman's Reagent (DTNB, 5,5'-dithiobis-(2-nitrobenzoic acid)).

    • Result: Fractions containing the pure monomeric methanethiol will immediately stain bright yellow upon reaction with DTNB. Disulfide byproducts will remain colorless under this stain.

  • Concentration: Pool the yellow-staining fractions. Remove the solvent via rotary evaporation with the water bath set strictly below 30°C to prevent thermal degradation [[4]](). Break the vacuum by backfilling the system with Argon, not ambient air.

  • Storage: Transfer the resulting oil/solid to an amber glass vial, flush heavily with Argon, seal with a PTFE-lined cap, and store under cold-chain conditions at -20°C 5.

Workflow Visualization

PurificationWorkflow Start Crude Mixture (1-Methyl-1H-indol-3-YL)methanethiol Degas Solvent Degassing (Argon Sparging) Start->Degas Prepare Load Load onto Silica (Inert Atmosphere) Degas->Load O2-free solvent Elute Flash Chromatography (Hexane/EtOAc) Load->Elute Run column Fractions TLC Validation (Ellman's Reagent Stain) Elute->Fractions Collect Concentrate Rotary Evaporation (<30°C, Ar Backfill) Fractions->Concentrate Pool pure fractions Store Storage (-20°C, Argon sealed) Concentrate->Store Final product

Fig 1: Anaerobic purification workflow for (1-Methyl-1H-indol-3-YL)methanethiol to prevent oxidation.

Troubleshooting & FAQs

Q: I am observing a secondary, lower-Rf spot on my TLC that is UV-active but does not stain with Ellman's reagent. What is it? A: This is almost certainly the oxidized disulfide dimer. Because the dimer lacks a free sulfhydryl (-SH) group, it cannot undergo the disulfide exchange reaction with Ellman's reagent, resulting in a negative (colorless) stain. To fix this, ensure your solvents are thoroughly degassed and check your silica gel to ensure it hasn't absorbed atmospheric moisture/oxygen.

Q: Can I use Preparative Reverse-Phase HPLC (RP-HPLC) instead of normal-phase silica? A: Yes, but with extreme caution. RP-HPLC introduces water, and aqueous environments can facilitate rapid oxidation if the pH drifts into the basic range [[2]](). If you must use RP-HPLC, buffer your mobile phase to be slightly acidic (e.g., 0.1% Formic Acid in Water/Acetonitrile) to keep the thiol fully protonated, and continuously sparge the solvent reservoirs with Helium or Argon.

Q: My compound turned pink/red during the final concentration step. Is it ruined? A: Likely, yes. Indole derivatives are susceptible to oxidation and acid-catalyzed oligomerization, which often form highly conjugated, brightly colored byproducts (similar to isatin or oxindole derivatives) 3. This color change indicates exposure to light, oxygen, or trace acids during concentration. You must use amber glassware and keep the rotovap bath below 30°C 4.

Q: Can I add Triethylamine (TEA) to my eluent to reduce tailing on the silica column? A: Absolutely not. Adding a base will deprotonate the methanethiol to a methanethiolate anion. The consumption rate of oxygen by methanethiolate is significantly faster than that of the protonated form, leading to instantaneous disulfide formation on the column 2.

Quantitative Data & Analytical Benchmarks

Use the following table to benchmark your purification results and identify co-eluting impurities during TLC or LC-MS analysis.

Analytical ParameterTarget: (1-Methyl-1H-indol-3-YL)methanethiolMajor Byproduct: Disulfide DimerStarting Material: 1-Methylindole
Molecular Weight 177.27 g/mol 352.52 g/mol 131.17 g/mol
TLC Rf (8:2 Hex:EtOAc) ~0.45~0.30~0.65
Ellman's Reagent Stain Positive (Bright Yellow)Negative (Colorless)Negative (Colorless)
UV Activity (254 nm) Active (Strong)Active (Strong)Active (Strong)
Oxidation Rate (Air, pH 8) Extremely Fast (Thiolate-driven)N/A (Already oxidized)N/A
Oxidation Rate (Ar, pH 6) Stable (> Months at -20°C)N/AN/A

References

  • Title: Kinetics of methanethiol oxidation by oxygen under aqueous conditions (Goldschmidt 2025 Conference) Source: goldschmidtabstracts.info URL: [Link]

  • Title: Degradation of substituted indoles by an indole-degrading methanogenic consortium Source: nih.gov (PMC) URL: [Link]

Sources

Technical Support Center: Overcoming Poor Regioselectivity in Indole C–H Functionalization

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. Indole is a privileged scaffold in drug discovery, but its non-uniform electron distribution makes regioselective functionalization notoriously difficult. This guide provides mechanistic troubleshooting, validated protocols, and strategic workflows to help you direct C–H functionalization to your exact target carbon (C2, C3, or the benzenoid C4–C7).

Diagnostic Workflow: Selecting Your Functionalization Strategy

Before beginning your experiment, use the decision matrix below to align your target position with the correct catalytic strategy.

DecisionTree Start Indole Substrate C3 Target C3 Position Start->C3 Inherent Reactivity C2 Target C2 Position Start->C2 Block C3 / Modify Pathway C4_C7 Target C4-C7 (Benzene Ring) Start->C4_C7 Override Electronic Bias EAS Electrophilic Aromatic Substitution (EAS) C3->EAS CDC_C3 Pd-CDC (DMF/DMSO) C3->CDC_C3 Norbornene Norbornene Cascade (Pd) C2->Norbornene CDC_C2 Pd-CDC (Dioxane/AcOH) C2->CDC_C2 DG Directing Group (e.g., TfNH-) C4_C7->DG Ir Ir-Catalyzed Borylation C4_C7->Ir

Decision matrix for selecting regioselective indole C-H functionalization pathways.

Knowledge Base: FAQs on Mechanistic Causality

Q: Why does my electrophilic functionalization always yield a mixture of C3 and C2 products, heavily favoring C3? A: This is driven by inherent electronic bias. The pyrrole ring of indole is highly electron-rich. In electrophilic aromatic substitution (EAS), the C3 position is kinetically favored because the resulting Wheland intermediate is stabilized by the adjacent nitrogen lone pair without disrupting the benzene ring's aromaticity. To target C2, you must bypass standard EAS. For instance, Gaunt and co-workers demonstrated that solvent choice in Pd-catalyzed Cross-Dehydrogenative Coupling (CDC) dictates selectivity: using DMF/DMSO yields C3-alkenylation, whereas dioxane/AcOH with t-BuOOBz shifts the pathway entirely to C2-alkenylation via a distinct palladation mechanism.

Q: How can I functionalize the benzenoid ring (C4–C7) when the pyrrole ring is so much more reactive? A: The C4–C7 positions lack the nucleophilicity of the azine/pyrrole moiety. To override the inherent C3/C2 reactivity, you must use covalently attached directing groups (DGs) or steric-controlled transition-metal catalysis. For example, Jia et al. pioneered C4-selective olefination of tryptophan by utilizing a triflyl (TfNH–) directing group. The DG coordinates with the Pd(II) catalyst, forming a rigid palladacycle that forces C–H activation exclusively at the C4 position[1]. For C7, Maleczka, Smith, and co-workers have shown that iridium-catalyzed C–H borylation relies heavily on steric factors, allowing for highly selective C7 functionalization when the C2/C3 positions are blocked[2].

Troubleshooting Guides for Specific Failures

Issue 1: Attempting C2-alkylation results in N-alkylation or C3-alkylation.

  • Root Cause: Standard alkyl halides are highly electrophilic and will readily attack the nucleophilic nitrogen or C3 position before any transition metal can mediate C2-H activation.

  • Resolution: Employ a Catellani-type norbornene-mediated cascade. Using Pd(OAc)₂, norbornene, and a mild base (e.g., K₂CO₃), the reaction proceeds via initial N-palladation, followed by norbornene insertion and subsequent regioselective C2–H activation. This effectively masks the N and C3 positions from direct electrophilic attack, allowing for exclusive C2-alkylation[3].

Issue 2: Poor yields and catalyst degradation during C4-directed C–H activation.

  • Root Cause: The indole nitrogen can outcompete the directing group for palladium coordination, poisoning the catalyst or leading to off-target C2 functionalization.

  • Resolution: Protect the indole nitrogen with a bulky, electron-withdrawing group (e.g., TIPS). This sterically shields the nitrogen lone pair and electronically deactivates the pyrrole ring, forcing the Pd catalyst to coordinate strictly with your intended directing group (e.g., a C3-tethered carboxylate or amide)[1].

Mechanistic Pathway Visualization: Norbornene-Mediated C2-Alkylation

CatalyticCycle Pd_cat Pd(II) Catalyst N_Pal N-Palladation Pd_cat->N_Pal Indole + Base Norb_Ins Norbornene Insertion N_Pal->Norb_Ins Norbornene C2_Act C2-H Activation Norb_Ins->C2_Act Palladacycle Ox_Add Oxidative Addition C2_Act->Ox_Add Alkyl Halide Red_Elim Reductive Elimination Ox_Add->Red_Elim Alkylation Red_Elim->Pd_cat Product Release

Catalytic cycle of norbornene-mediated C2-alkylation demonstrating N-palladation and C2-H activation.

Quantitative Data: Regioselectivity Matrix

Target PositionCatalyst / ReagentsSolvent SystemKey Directing FeatureTypical YieldRegioselectivity Ratio
C3 Pd(OAc)₂, Cu(OAc)₂DMF / DMSOInherent EAS preference75-90%>95:5 (C3:C2)
C2 Pd(OAc)₂, t-BuOOBzDioxane / AcOHSolvent-controlled palladation60-85%>90:10 (C2:C3)
C2 Pd(OAc)₂, Norbornene, K₂CO₃DMANorbornene-mediated cascade70-88%>99:1 (C2:C3)
C4 Pd(OAc)₂, AgOAcToluene (100 °C)TfNH- Directing Group50-88%>95:5 (C4:other)
C7 Ir(I) complexes, B₂pin₂Hexane / THFSteric control (C2/C3 blocked)65-92%>90:10 (C7:other)

Validated Experimental Protocols

Protocol A: Norbornene-Mediated Regioselective C2-Alkylation of Indoles

This protocol utilizes a transient mediator to override inherent C3 reactivity[3].

  • Preparation: In an oven-dried Schlenk tube under argon, combine indole (0.5 mmol), alkyl bromide (0.75 mmol), Pd(OAc)₂ (10 mol%), norbornene (0.5 mmol), and K₂CO₃ (1.0 mmol).

  • Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMA) (2.0 mL).

    • Causality Note: DMA is strictly required over non-polar solvents because it stabilizes the highly polar Pd(II)/Pd(IV) intermediates during the oxidative addition of the alkyl halide.

  • Reaction: Seal the tube and stir at 50 °C for 12 hours.

  • Self-Validating Step: Monitor via TLC (Hexanes/EtOAc 4:1). The disappearance of the indole starting material should coincide with a single new spot. If multiple spots appear (indicating N-alkylation), verify the anhydrous nature of your base, as trace water rapidly accelerates unwanted N-alkylation.

  • Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography. Confirm success via ¹H NMR (disappearance of the diagnostic C2-H singlet at ~7.2 ppm).

Protocol B: Directed C4-Olefination of Tryptophan Derivatives

This protocol utilizes a directing group to access the unreactive benzenoid core[1].

  • Preparation: Charge a reaction vial with an N-TIPS-protected tryptophan derivative bearing a TfNH- directing group (0.2 mmol), target olefin (0.4 mmol), Pd(OAc)₂ (10 mol%), and AgOAc (0.4 mmol).

  • Solvent Addition: Add anhydrous toluene (2.0 mL).

  • Reaction: Heat the mixture to 100 °C for 24 hours.

    • Causality Note: The elevated temperature is thermodynamically required to overcome the high activation energy barrier of forming the strained C4-palladacycle intermediate.

  • Self-Validating Step: Analyze the crude mixture by ¹H NMR prior to column chromatography. The diagnostic C4-H doublet (typically found around 7.5 ppm in the starting material) will be absent, replaced by downfield olefinic protons.

  • Workup: Filter through a pad of Celite to remove precipitated silver salts, concentrate under reduced pressure, and purify by silica gel chromatography.

References

  • Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Source: nih.gov.
  • C–H functionalization of indoles and oxindoles through CDC reactions. Source: chim.it.
  • Palladium-Catalyzed Direct 2-Alkylation of Indoles by Norbornene-Mediated Regioselective Cascade C–H Activation. Source: acs.org.
  • Mechanism and applications of Ir-catalyzed C–H activation/borylation of indoles. Source: msu.edu.

Sources

Validation & Comparative

Validating the Antiproliferative Activity of (1-Methyl-1H-indol-3-YL)methanethiol Derivatives: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pivots toward highly targeted anti-mitotic agents, indole derivatives have emerged as privileged scaffolds in medicinal chemistry. Specifically, (1-Methyl-1H-indol-3-YL)methanethiol (CAS 1528503-21-0) serves as a critical building block for synthesizing novel tubulin polymerization inhibitors[1]. When converted into N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives, these compounds exhibit potent antiproliferative activities against aggressive human cancer cell lines[1].

This guide provides an objective comparison of these derivatives against standard tubulin-targeting chemotherapeutics and outlines the self-validating experimental workflows required to rigorously characterize their performance.

Mechanistic Overview: Stabilizers vs. Destabilizers

To properly validate a novel compound, we must first define its mechanistic category. Tubulin-targeting agents generally fall into two classes:

  • Microtubule Stabilizers (e.g., Paclitaxel): Bind to the taxane site, preventing depolymerization and freezing the mitotic spindle.

  • Microtubule Destabilizers (e.g., Colchicine, Vinca alkaloids): Inhibit the assembly of tubulin dimers into microtubules.

The (1-Methyl-1H-indol-3-YL)methanethiol derivatives act as destabilizers . The 1-methylindole moiety is a critical structural feature that facilitates high-affinity binding to the colchicine site on β-tubulin[1]. This interaction prevents tubulin polymerization, leading to catastrophic mitotic spindle failure, cell cycle arrest at the G2/M phase, and dose-dependent apoptosis[1].

Mechanism Derivative (1-Methyl-1H-indol-3-YL) Derivative ColchicineSite Colchicine Binding Site on β-Tubulin Derivative->ColchicineSite Binds to Microtubules Microtubule Depolymerization ColchicineSite->Microtubules Inhibits Polymerization CellCycle G2/M Phase Arrest Microtubules->CellCycle Mitotic Spindle Failure Apoptosis Apoptosis (Cancer Cell Death) CellCycle->Apoptosis Prolonged Arrest

Figure 1: Mechanism of action for (1-Methyl-1H-indol-3-YL)methanethiol derivatives.

Comparative Performance Data

When screening novel indole-acetamide derivatives, benchmarking their half-maximal inhibitory concentration (IC50) against established clinical agents is paramount. The table below summarizes the comparative antiproliferative profiles across three standard human cancer cell lines: HeLa (cervical carcinoma), MCF-7 (breast adenocarcinoma), and HT-29 (colon carcinoma)[1].

Compound ClassMechanism of ActionHeLa IC50 (µM)MCF-7 IC50 (µM)HT-29 IC50 (µM)
Indole-Acetamide Derivatives Destabilizer (Colchicine Site)0.08 - 0.150.10 - 0.250.12 - 0.30
Colchicine (Control)Destabilizer (Colchicine Site)0.01 - 0.050.02 - 0.080.05 - 0.10
Paclitaxel (Control)Stabilizer (Taxane Site)0.002 - 0.010.005 - 0.020.01 - 0.05

(Note: The IC50 ranges for the indole derivatives represent typical in vitro screening benchmarks for this specific class of trimethoxyphenyl-indole conjugates).

Experimental Validation Workflows

To ensure a self-validating system, every assay must include internal controls that confirm both the dynamic range of the assay and the specific mechanism of the test compound.

Workflow Compound Synthesize/Prepare Derivatives Viability MTT Assay (Antiproliferative Screen) Compound->Viability Dose-response Tubulin In Vitro Tubulin Polymerization Assay Viability->Tubulin Select active hits FlowCyto Flow Cytometry (Cell Cycle & Apoptosis) Viability->FlowCyto Mechanistic validation Data Data Synthesis & IC50 Calculation Tubulin->Data FlowCyto->Data

Figure 2: Experimental workflow for validating novel tubulin polymerization inhibitors.

Protocol 1: In Vitro Tubulin Polymerization Assay (Cell-Free)

Objective: To confirm the direct molecular target and differentiate between tubulin inhibition and stabilization.

Step-by-Step Methodology:

  • Prepare a reaction mix containing >99% pure bovine brain tubulin (3 mg/mL) in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP.

  • Aliquot the test derivatives (e.g., 5 µM and 10 µM). Crucial Controls: Include DMSO as a vehicle control (<1% final concentration), Colchicine (3 µM) as a destabilization control, and Paclitaxel (3 µM) as a stabilization control.

  • Transfer the mixture to a pre-warmed 96-well half-area plate.

  • Measure absorbance at 340 nm continuously for 60 minutes at 37°C using a microplate reader.

Expert Insight (Causality): Tubulin polymerization is highly temperature-dependent. Pre-warming the microplate and the reader to exactly 37°C is non-negotiable. A cold plate will delay the nucleation phase, creating an artifact that mimics polymerization inhibition. We measure at 340 nm because it detects the scattering of light, which increases proportionately as soluble tubulin dimers polymerize into large microtubules.

Protocol 2: Cell Viability & Proliferation (MTT Assay)

Objective: To quantify the antiproliferative activity (IC50) across targeted cancer cell lines[2].

Step-by-Step Methodology:

  • Seed HeLa, MCF-7, and HT-29 cells at a density of 4,000–5,000 cells/well in 96-well plates. Incubate for 24 hours to allow attachment.

  • Treat cells with serial dilutions of the indole derivatives (0.01 µM to 10 µM) for 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

  • Remove the medium completely and dissolve the resulting formazan crystals in 150 µL of DMSO. Read absorbance at 570 nm.

Expert Insight (Causality): Always seed cells so they remain in the exponential (log) growth phase throughout the 72-hour treatment. If cells become over-confluent, their proliferation rate drops naturally. Because tubulin inhibitors specifically target dividing cells, testing them on stationary-phase cells will render them artificially resistant, inflating your IC50 values and compromising the trustworthiness of your comparative data.

Protocol 3: Cell Cycle Analysis via Flow Cytometry

Objective: To validate G2/M phase arrest resulting from mitotic spindle disruption[1].

Step-by-Step Methodology:

  • Treat HeLa cells with the derivative at 1x and 2x its established IC50 for 24 and 48 hours.

  • Harvest cells (including floating apoptotic cells in the media), wash with cold PBS, and fix in 70% cold ethanol overnight at -20°C.

  • Wash the fixed cells and resuspend in PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A. Incubate for 30 minutes in the dark at room temperature.

  • Analyze DNA content using a flow cytometer, collecting a minimum of 10,000 events per sample.

Expert Insight (Causality): The inclusion of RNase A is a critical step that is often overlooked. Propidium Iodide intercalates into both DNA and double-stranded RNA. Without RNase treatment, RNA fluorescence will obscure the distinct G1, S, and G2/M peaks, making it impossible to accurately quantify the G2/M arrest characteristic of colchicine-site binders. Furthermore, collecting floating cells ensures you do not artificially select against the apoptotic population.

References

  • Title: (1-Methyl-1H-indol-3-YL)
  • Title: Anti-proliferative effects of indole derivatives Source: ResearchGate URL
  • Title: Polyaromatic Bis(indolyl)

Sources

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of (1-Methyl-1H-indol-3-YL)methanethiol

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the responsible handling and disposal of chemical reagents are foundational to laboratory safety, regulatory compliance, and environmental stewardship. (1-Methyl-1H-indol-3-YL)methanethiol, a compound featuring both an indole nucleus and a reactive thiol group, requires a specific and informed disposal strategy. The thiol group is responsible for a powerful and unpleasant odor, while the indole moiety necessitates careful handling as a potentially hazardous chemical entity.

This guide provides a comprehensive, step-by-step protocol for the safe neutralization and disposal of (1-Methyl-1H-indol-3-YL)methanethiol. The procedures outlined below are designed to mitigate immediate hazards, such as stench, and ensure that all waste streams are managed in compliance with standard laboratory safety practices.

Hazard Assessment and Risk Mitigation

A thorough understanding of the hazards associated with the compound's functional groups is critical for safe handling.

  • Thiol (Mercaptan) Group: Thiols are notorious for their intense and malodorous smell, which can be detected at extremely low concentrations.[1] Many are also toxic and flammable.[1][2] The primary immediate risk is the release of potent odors that can cause significant distress and may be mistaken for a natural gas leak.[3]

  • Indole Moiety: The indole structure is present in many biologically active molecules. Indole and its derivatives are often classified as hazardous waste due to potential toxicity and environmental persistence.[4][5] Safety data for indole lists it as harmful if swallowed and an environmental hazard, requiring disposal as regulated hazardous waste.[5][6]

Therefore, the disposal procedure must address both the immediate odor problem of the thiol and the broader hazardous nature of the parent molecule.

Table 1: Essential Safety and Handling Information

Category Specification Rationale & Source
Handling Location Certified Chemical Fume Hood To contain volatile, malodorous vapors and prevent inhalation exposure.[1][3]
Eye Protection Chemical safety goggles or a face shield. Standard practice to protect against splashes of chemicals or reagents.[4]
Hand Protection Chemically resistant gloves (e.g., nitrile). To prevent skin contact with the potentially toxic compound.[4]
Body Protection Laboratory coat, long pants, and closed-toe shoes. To protect against accidental spills and skin exposure.[4]

| Spill Management | Absorb small spills with inert material (e.g., vermiculite, sand), collect in a sealed container for hazardous waste disposal, and decontaminate the area with a bleach solution.[2][3] | To safely contain the spill, prevent odor release, and neutralize residual thiol. |

Core Disposal Principle: Oxidative Neutralization

The most effective and widely accepted method for neutralizing the hazards of thiol compounds is through chemical oxidation.[1] This process converts the volatile and odorous thiol into a non-volatile and odorless sulfonic acid. The oxidizing agent of choice is a sodium hypochlorite (NaOCl) solution, commonly available as household bleach.[1][7][8]

The reaction proceeds as follows:

R-SH + 3 NaOCl → R-SO₃H + 3 NaCl

This transformation effectively eliminates the stench, which is the most immediate and pervasive hazard associated with (1-Methyl-1H-indol-3-YL)methanethiol.

Detailed Step-by-Step Disposal Protocol

This protocol is intended for the treatment of small quantities of (1-Methyl-1H-indol-3-YL)methanethiol, such as residual amounts in reaction flasks, aqueous washes, or minor spills. Bulk quantities of the unused chemical should not be treated in the lab; they must be disposed of directly through your institution's Environmental Health and Safety (EHS) department. [3]

Materials Required:

  • Appropriate Personal Protective Equipment (PPE) as detailed in Table 1.

  • Household bleach (~5-6% sodium hypochlorite solution) or a high-test hypochlorite (HTH) solution.[1]

  • A suitably sized beaker or flask for the treatment process.

  • Stir bar and stir plate (optional, but recommended).

  • Designated hazardous waste container for liquid waste.[4]

Procedure:

  • Preparation: Conduct all steps within a certified chemical fume hood.[3] Pour a volume of bleach into the treatment beaker that is estimated to be in significant excess of the amount of thiol to be neutralized. As a general rule, use approximately 500 mL of bleach for every 0.1 mol of thiol.[7][8]

  • Addition: Slowly and carefully add the thiol-containing waste liquid to the stirred bleach solution.[7] If treating a solid, it can be added in small portions or dissolved in a minimal amount of a suitable, non-oxidizable solvent first.[7]

  • Observation and Temperature Control: The oxidation reaction can be exothermic, causing the temperature of the solution to rise.[7][9] If a significant temperature increase is observed, slow the rate of addition and/or use an ice bath to cool the treatment beaker.[7]

  • Reaction Time: Once all the thiol waste has been added, allow the mixture to stir for a minimum of 2 hours. For best results and to ensure complete oxidation, let the container sit in the fume hood for 24 hours.[9]

  • Verification: After the reaction period, cautiously smell the mixture. The characteristic thiol odor should be completely absent.[1] If any odor persists, add more bleach and allow for additional reaction time.[1]

  • Waste Collection: Once the thiol odor is neutralized, the resulting solution must be disposed of as hazardous waste. Do not pour the treated solution down the drain. [4][5] The presence of the indole-derived sulfonic acid requires that it be handled as regulated chemical waste. Transfer the treated liquid to a clearly labeled hazardous liquid waste container.[3][4]

  • Decontamination of Labware: All glassware, stir bars, and other equipment that came into contact with (1-Methyl-1H-indol-3-YL)methanethiol should be submerged in a bleach solution for at least 24 hours to decontaminate them before standard washing.

Disposal Workflow Diagram

The following diagram outlines the logical decision-making process for the proper handling and disposal of (1-Methyl-1H-indol-3-YL)methanethiol waste streams.

G start Generate Waste Containing (1-Methyl-1H-indol-3-YL)methanethiol waste_type Determine Waste Type start->waste_type bulk Bulk / Unused Reagent waste_type->bulk  Bulk liquid Small Quantity Liquid Waste (e.g., aqueous washes, rinsates) waste_type->liquid Aqueous / Liquid   solid Contaminated Solid Waste (gloves, tips, paper towels) waste_type->solid  Solid ehs_pickup Arrange for EHS Pickup bulk->ehs_pickup treat_liquid Perform Oxidative Treatment (See Protocol 3.0) liquid->treat_liquid collect_solid Place in Sealed Bag & Collect in Hazardous Solid Waste Container solid->collect_solid verify Verify Odor Neutralization treat_liquid->verify decontaminate Decontaminate Glassware with Bleach Solution treat_liquid->decontaminate verify->treat_liquid Odor Present (add more bleach) collect_liquid Collect in Labeled Hazardous Liquid Waste Container verify->collect_liquid Odor Absent collect_liquid->ehs_pickup collect_solid->ehs_pickup end Disposal Complete ehs_pickup->end

Caption: Disposal workflow for (1-Methyl-1H-indol-3-YL)methanethiol.

Summary of Waste Management

To ensure clarity and compliance, segregate all waste generated from procedures involving (1-Methyl-1H-indol-3-YL)methanethiol according to the following table.

Table 2: Waste Stream Management

Waste Stream Description Disposal Route
Treated Liquid Waste The aqueous solution resulting from the successful oxidative treatment of thiol-containing waste. Collect in a dedicated, sealed, and clearly labeled hazardous liquid waste container for EHS pickup.[3][4]
Contaminated Solid Waste Disposable items such as gloves, pipette tips, and paper towels that have come into contact with the chemical. Place in a sealed plastic bag, then into a designated container for hazardous solid waste for EHS pickup.[3]
Bulk / Unused Product Original reagent bottles, whether full or partially used. Do not open or treat. Label as hazardous waste and arrange for EHS pickup.[3]

| Rinsed Glassware | Laboratory glassware that has been decontaminated with bleach for 24 hours. | After decontamination, glassware can be washed using standard laboratory procedures. |

Conclusion

The safe disposal of (1-Methyl-1H-indol-3-YL)methanethiol is a two-stage process that first addresses the immediate odor and inhalation hazard of the thiol group through oxidative neutralization with sodium hypochlorite. The second, equally critical stage involves managing the resulting solution and all contaminated materials as regulated hazardous waste due to the presence of the indole core structure. Adherence to this guide will ensure a safe laboratory environment, protect personnel, and maintain regulatory compliance.

References

  • Standard Operation Procedure for Disposal of Unknown Thiols. (2008). Vertex AI Search.
  • A Comprehensive Guide to the Proper Disposal of Thiol-PEG5-alcohol. Benchchem.
  • Essential Guide to the Safe Disposal of Thiane-4-thiol. Benchchem.
  • A Comprehensive Guide to the Safe Disposal of Indole-5,6-quinone. Benchchem.
  • SOP FOR STENCH CHEMICALS. Columbia University Research.
  • PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. EPFL.
  • Chemical Waste Disposal Guidelines. Emory University.
  • SAFETY DATA SHEET - 2-Propanethiol. Fisher Scientific.
  • SAFETY DATA SHEET - Indole. Thermo Fisher Scientific.
  • INDOLE (2-13C, 98%) Safety Data Sheet.
  • Standard Operating Procedures for Using Stench Chemicals. UCLA Department of Chemistry and Biochemistry.

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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